1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol

• CAS: 24835-01-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive and in-depth protocol for the synthesis of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol, a heterocyclic compound of significant interest in medicinal chemistry. Pyrazole derivatives are integral to the development of a wide array of therapeutic agents, exhibiting anti-inflammatory, antimicrobial, and anticancer properties.[1] This document will detail the chemical principles, step-by-step experimental procedures, purification techniques, and analytical characterization of the target molecule. The causality behind experimental choices is explained to provide a robust understanding of the synthesis. This guide is intended to be a self-validating system for researchers, ensuring reproducibility and a high degree of scientific integrity.

Introduction: The Significance of Pyrazolones

Pyrazolones are a class of five-membered nitrogen-containing heterocyclic compounds that form the core structure of numerous pharmaceuticals.[2] Their diverse biological activities stem from their ability to interact with various biological targets. A notable example is Edaravone, a pyrazolone derivative used in the treatment of ischemic stroke and amyotrophic lateral sclerosis (ALS).[3][4][5][6] The synthesis of novel pyrazolone analogs, such as 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol, is a key area of research for the discovery of new therapeutic agents. The bromine atom on the phenyl ring provides a valuable handle for further functionalization through cross-coupling reactions, allowing for the creation of diverse chemical libraries for drug screening.[7]

The synthesis described herein utilizes the Knorr pyrazole synthesis, a classic and efficient method for constructing the pyrazole ring.[1][8] This reaction involves the condensation of a β-ketoester with a hydrazine derivative, a process known for its high yields and the formation of a stable aromatic product.[8]

Chemical Principles and Mechanistic Insights

The synthesis of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol is achieved through the acid-catalyzed condensation of (4-bromophenyl)hydrazine with ethyl 2-methyl-3-oxobutanoate.

The reaction mechanism proceeds in two key stages:

• Hydrazone Formation: The reaction initiates with the nucleophilic attack of the terminal nitrogen of (4-bromophenyl)hydrazine on the more electrophilic ketone carbonyl of ethyl 2-methyl-3-oxobutanoate. This is followed by dehydration to form a hydrazone intermediate.[8][9] The use of an acid catalyst, such as glacial acetic acid, protonates the carbonyl oxygen, increasing its electrophilicity and accelerating this step.[1][9]

• Intramolecular Cyclization and Tautomerization: The second nitrogen atom of the hydrazone then undergoes an intramolecular nucleophilic acyl substitution on the ester carbonyl. This cyclization step forms a five-membered ring intermediate which, after elimination of ethanol, yields the pyrazolone product.[8][9] Pyrazolones can exist in several tautomeric forms. The resulting 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol is the more stable enol tautomer, which benefits from the aromaticity of the pyrazole ring.[8]

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Moles (mmol)
(4-bromophenyl)hydrazine hydrochloride	C₆H₇BrN₂·HCl	223.50	2.24 g	10
Ethyl 2-methyl-3-oxobutanoate	C₇H₁₂O₃	144.17	1.44 g (1.41 mL)	10
Glacial Acetic Acid	CH₃COOH	60.05	0.5 mL	~8.7
Ethanol (Absolute)	C₂H₅OH	46.07	20 mL	-
Sodium Acetate	CH₃COONa	82.03	0.82 g	10

Reaction Setup and Procedure

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add (4-bromophenyl)hydrazine hydrochloride (2.24 g, 10 mmol) and sodium acetate (0.82 g, 10 mmol) to absolute ethanol (20 mL). The sodium acetate is used to neutralize the hydrochloride salt, liberating the free hydrazine base in situ.

• Stir the mixture at room temperature for 15 minutes.

• Add ethyl 2-methyl-3-oxobutanoate (1.41 mL, 10 mmol) to the flask, followed by the addition of glacial acetic acid (0.5 mL) as a catalyst.[1]

• Heat the reaction mixture to reflux (approximately 78 °C) with continuous stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (e.g., 30:70 v/v).[1] The reaction is typically complete within 2-4 hours.

• Upon completion, allow the reaction mixture to cool to room temperature.

• Slowly add cold water (40 mL) to the mixture with stirring to precipitate the crude product.[9]

• Collect the solid product by vacuum filtration, washing with cold water (2 x 20 mL) to remove any water-soluble impurities.

• Dry the crude product in a desiccator or a vacuum oven at a low temperature.

Purification and Characterization

Purification

The crude 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol can be purified by recrystallization from a suitable solvent system, such as ethanol/water.

• Dissolve the crude product in a minimum amount of hot ethanol.

• If the solution is colored, a small amount of activated charcoal can be added and the solution heated for a few minutes.

• Hot filter the solution to remove the charcoal or any insoluble impurities.

• Slowly add water to the hot filtrate until the solution becomes turbid.

• Allow the solution to cool slowly to room temperature, and then in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol/water mixture, and dry thoroughly.

Alternatively, for higher purity, the product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).[10]

Characterization

The identity and purity of the synthesized 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol should be confirmed by various analytical techniques.

• Melting Point: A sharp melting point range indicates a high degree of purity.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for the O-H stretch (broad, ~3200-3400 cm⁻¹), C=N stretch (~1590 cm⁻¹), and C-Br stretch (~600-800 cm⁻¹).

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expect to see signals corresponding to the aromatic protons on the bromophenyl ring (typically two doublets), the methyl group protons (a singlet), the pyrazole ring proton (a singlet), and the hydroxyl proton (a broad singlet, which may be exchangeable with D₂O).

  • ¹³C NMR: The spectrum will show distinct signals for each carbon atom in the molecule, including the aromatic carbons, the pyrazole ring carbons, and the methyl carbon.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M⁺) and/or the protonated molecular ion peak ([M+H]⁺) corresponding to the molecular weight of the product (C₁₀H₉BrN₂O, MW: 253.10 g/mol ), along with a characteristic isotopic pattern for the bromine atom.

Workflow and Logic Diagrams

The following diagrams illustrate the experimental workflow and the logical relationship between the key stages of the synthesis.

Caption: Experimental workflow for the synthesis of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol.

Caption: Logical relationship between synthesis, purification, and analysis.

Safety Precautions

• (4-bromophenyl)hydrazine is toxic and should be handled with care in a well-ventilated fume hood.[8] Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Glacial acetic acid is corrosive. Handle with care and avoid inhalation of vapors.

• Ethanol is flammable. Keep away from open flames and ignition sources.

• Conduct all heating steps using a heating mantle and ensure the apparatus is securely clamped.

Conclusion

This guide provides a detailed and scientifically grounded protocol for the synthesis of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol. By understanding the underlying chemical principles and following the outlined procedures for synthesis, purification, and characterization, researchers can reliably produce this valuable compound for further investigation in drug discovery and development. The provided workflow and logical diagrams serve as visual aids to streamline the experimental process.

References

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. (n.d.). The Royal Society of Chemistry.
• Knorr Pyrazole Synthesis. (n.d.). Chem Help Asap.
• Pyrazole synthesis. (n.d.). Organic Chemistry Portal.
• Application Notes & Protocols: Synthesis of Pyrazole Derivatives from β-Keto Esters. (n.d.). Benchchem.
• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (2024). Beilstein Journals.

• Knorr pyrazole synthesis from a ketoester - laboratory experiment. (2021, December 16). YouTube. Retrieved from [Link]

• Electrocatalytic Three-Component Synthesis of 4-Bromopyrazoles from Acetylacetone, Hydrazine and Diethyl Bromomalonate. (n.d.). sioc-journal.cn.
• Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-One Derivatives. (n.d.). RJPBCS.

• synthesis of pyrazoles. (2019, January 19). YouTube. Retrieved from [Link]

• 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. (2009). MDPI. Retrieved from [Link]

• Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. (2021). Springer. Retrieved from [Link]

• Synthesis and Characterization of Edaravone Analogues as Remyelinating Agents and Putative Mechanistic Probes. (2023). PMC - PubMed Central. Retrieved from [Link]

• Method for purifying pyrazoles. (2011). Google Patents.

• Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free Conditions. (2012). MDPI. Retrieved from [Link]

• (PDF) Crystallographic, spectroscopic and thermal studies of 1-(4-bromophenyl)-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methyl-1H-pyrazole. (2023). ResearchGate. Retrieved from [Link]

• Preparation process for 4- bromo phenyl hydrazine. (2012). Google Patents.

• Ethyl 2-[(4-chlorophenyl)hydrazono]-3-oxobutanoate. (2010). PMC - NIH. Retrieved from [Link]

• Synthesis and Characterization of Edaravone Analogues as Remyelinating Agents and Putative Mechanistic Probes. (2023). ResearchGate. Retrieved from [Link]

• Synthesis characterization and antimicrobial activity of pyrazolo pyrazolone derivatives (Mannich Reactions). (2012). Der Pharma Chemica. Retrieved from [Link]

• Regioselective [3+2] Cycloaddition of Di/trifluoromethylated Hydrazonoyl Chlorides with Fluorinated Nitroalkenes: A Facile Access to 3-Di/trifluoroalkyl-5-fluoropyrazoles. (n.d.). Supporting Information. Retrieved from [Link]

• Optimal edaravone synthesis method. (2011). Google Patents.

• Synthesis of Some Pyrazolone Derivatives and Evaluation of its Antibacterial and Cytotoxic Activity. (2014). ResearchGate. Retrieved from [Link]

• 1-(4-Chlorophenyl)-1H-pyrazol-3-ol. (2010). PMC - NIH. Retrieved from [Link]

• Synthesis and Characterization of Edaravone Analogues as Remyelinating Agents and Putative Mechanistic Probes. (2023). AIR Unimi. Retrieved from [Link]

• Preparation and reactions of ethyl 4-bromo-2,3-dioxobutyrate 2-arylhydrazones and 4-bromo-2,3-dioxo-1-phenylbutanal 2-arylhydrazones. (1970). Sci-Hub. Retrieved from [Link]

• The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydrate. (2010). MDPI. Retrieved from [Link]

• Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity. (2021). MDPI. Retrieved from [Link]

• Solved CHEM 242L Exp. 3 Pre-Lab Pathway Determination Name. (2019). Chegg.com. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Microwave-Assisted One-Pot Synthesis of Pyrazolone Derivatives under Solvent-Free Conditions | MDPI [mdpi.com]
• 3. Synthesis and Characterization of Edaravone Analogues as Remyelinating Agents and Putative Mechanistic Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. air.unimi.it [air.unimi.it]
• 6. Synthesis of 4-Aminopyrazol-5-ols as Edaravone Analogs and Their Antioxidant Activity [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. chemhelpasap.com [chemhelpasap.com]
• 9. m.youtube.com [m.youtube.com]
• 10. rsc.org [rsc.org]

An In-Depth Technical Guide to the Chemical Properties and Reactivity of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol

Abstract: The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous biologically active compounds.[1][2] This guide provides a comprehensive technical overview of a specific, highly functionalized derivative: 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol. We will explore its core physicochemical properties, detail robust synthetic methodologies, dissect its key reactivity pathways, and discuss its potential applications as a versatile building block for drug discovery and materials science. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this molecule's unique structural features for advanced chemical synthesis.

Core Physicochemical and Spectroscopic Profile

1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol is a heterocyclic compound featuring a pyrazol-3-ol core substituted with a 4-bromophenyl group at the N1 position and a methyl group at the C4 position. The presence of the bromine atom and the hydroxyl group provides two distinct and highly valuable points for chemical modification.

Key Properties

The empirical data for this specific molecule is not widely published. The following properties are based on its chemical structure and data from closely related analogs.

Property	Value / Description	Justification / Analog Data Source
IUPAC Name	1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol	Standard nomenclature
CAS Number	135465-98-4
Molecular Formula	C₁₀H₉BrN₂O	Calculated from structure
Molecular Weight	253.10 g/mol	Calculated from structure
Appearance	Predicted: White to off-white crystalline solid	Based on analogs like 3-(4-bromophenyl)-1H-pyrazole.[3]
Melting Point	Predicted: 130-145 °C	Based on 3-(4-bromophenyl)-1H-pyrazole (132-136 °C).[3] The substitution pattern will influence the exact value.
Solubility	Predicted: Soluble in DMF, DMSO; moderately soluble in acetone, ethanol, methanol; poorly soluble in water.	General solubility for polar organic molecules.
Safety Profile	Predicted: Potential skin, eye, and respiratory irritant.	Based on 1-(4-Bromophenyl)-3-methyl-1H-pyrazole (H315, H319, H335).[4] Standard laboratory PPE is required.

Predicted Spectroscopic Data

A full spectroscopic characterization is essential for confirming the identity and purity of the synthesized compound.

• ¹H NMR:

  • Aromatic Protons: Two doublets in the δ 7.5-7.8 ppm range, exhibiting an AA'BB' splitting pattern characteristic of a 1,4-disubstituted benzene ring.

  • C5-H Proton: A singlet expected around δ 7.9-8.2 ppm.

  • C4-Methyl Protons: A singlet around δ 1.9-2.1 ppm.

  • O-H Proton: A broad singlet, chemical shift variable (δ 5.0-10.0 ppm depending on solvent and concentration), which will exchange upon addition of D₂O.

• ¹³C NMR: Approximately 8-10 distinct signals are expected, including signals for the methyl carbon, four unique aromatic carbons (including the C-Br), and the three unique pyrazole ring carbons.

• IR Spectroscopy:

  • O-H Stretch: A broad band in the 3200-3400 cm⁻¹ region.

  • C-H Stretch (Aromatic/Aliphatic): ~3100-2900 cm⁻¹.

  • C=N and C=C Stretches: Strong absorptions in the 1500-1610 cm⁻¹ region.

  • C-Br Stretch: A characteristic band in the 600-500 cm⁻¹ region.

• Mass Spectrometry (EI or ESI): The molecular ion peak will exhibit a characteristic isotopic pattern for a single bromine atom, with two peaks of nearly equal intensity at m/z 252 (for ⁷⁹Br) and 254 (for ⁸¹Br).

Synthesis and Experimental Protocol

The most direct and reliable synthesis of 1-aryl-4-alkyl-pyrazol-3-ols is the cyclocondensation reaction between a substituted hydrazine and a β-ketoester.

Rationale for Synthetic Approach

This pathway is chosen for its high efficiency, use of commercially available starting materials, and straightforward execution. The reaction proceeds via the initial formation of a hydrazone intermediate, followed by an intramolecular cyclization and dehydration to yield the stable pyrazole ring. Using methyl 2-methylacetoacetate ensures the desired C4-methylation and C3-oxo functionality, which exists in its enol (pyrazol-3-ol) form.

Workflow for Synthesis

Caption: Workflow for the synthesis of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol.

Detailed Step-by-Step Protocol

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add (4-bromophenyl)hydrazine hydrochloride (1.0 eq) and ethanol (10 volumes).

• Base Addition: Add anhydrous sodium acetate (1.1 eq) to the suspension. Stir the mixture at room temperature for 15 minutes. The sodium acetate acts as a base to neutralize the hydrochloride salt, liberating the free hydrazine nucleophile.

• Addition of β-Ketoester: Add methyl 2-methylacetoacetate (1.05 eq) to the reaction mixture.

• Cyclocondensation: Heat the mixture to reflux (approx. 78 °C) and maintain for 2-4 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting hydrazine spot is consumed.

• Isolation: After completion, cool the reaction mixture to room temperature, then place it in an ice bath for 30 minutes to maximize precipitation of the product.

• Filtration: Collect the resulting solid by vacuum filtration, washing the filter cake with a small amount of cold water, followed by cold ethanol to remove residual impurities.

• Purification: The crude product can be further purified by recrystallization from an ethanol/water mixture to yield the title compound as a crystalline solid.

• Characterization: Confirm the structure and purity of the final product using NMR, IR, and Mass Spectrometry as detailed in Section 1.2.

Chemical Reactivity and Derivatization Potential

The true utility of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol lies in its dual reactivity, enabling sequential or orthogonal functionalization.

Tautomerism and Hydroxyl Group Reactivity

Pyrazol-3-ols exist in equilibrium between several tautomeric forms, primarily the OH-form (aromatic) and the CH-form (pyrazolone). The OH-form is generally favored in many solvents. The hydroxyl group is weakly acidic and its deprotonation provides a powerful avenue for derivatization.

A. O-Alkylation/O-Acylation: The most straightforward reaction is the alkylation or acylation of the hydroxyl group. This is critical for structure-activity relationship (SAR) studies where masking the acidic proton or introducing new functionality is desired. The protocol is adapted from methodologies for similar pyrazolols.[5][6]

Caption: Experimental workflow for the O-alkylation of the pyrazol-3-ol moiety.

Bromophenyl Group Reactivity: Cross-Coupling

The 4-bromophenyl moiety is a versatile functional handle for building molecular complexity. It is an ideal substrate for a wide array of palladium-catalyzed cross-coupling reactions, which are fundamental transformations in modern drug discovery.[6]

A. Suzuki-Miyaura Coupling: This reaction forms a new carbon-carbon bond by coupling the aryl bromide with a boronic acid or ester. It is exceptionally reliable for creating biaryl structures, which are common motifs in pharmaceuticals.

• Rationale: The C-Br bond undergoes oxidative addition to a Pd(0) catalyst. Following transmetalation with the boronate complex and reductive elimination, the C-C coupled product is formed, and the catalyst is regenerated.

• Typical Protocol:

  • Setup: In an inert atmosphere (N₂ or Ar), combine 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol (1.0 eq), an arylboronic acid (1.2 eq), a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%), and a base like K₂CO₃ or Cs₂CO₃ (2.0-3.0 eq).

  • Solvent: Use a solvent system such as a mixture of toluene, ethanol, and water.

  • Reaction: Heat the mixture (e.g., 80-100 °C) for several hours until TLC or LC-MS indicates the consumption of the starting bromide.

  • Work-up: After cooling, perform an aqueous work-up, extract the product with an organic solvent (e.g., ethyl acetate), dry, and purify by column chromatography.

Potential Applications and Biological Significance

The pyrazole scaffold is associated with a vast range of biological activities, including anti-inflammatory, anticancer, anti-convulsant, and anti-microbial properties.[2][7]

• Drug Discovery Intermediate: 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol is not merely a single compound but a platform for library synthesis. The orthogonal reactivity of its two functional groups allows for the systematic generation of a diverse array of analogs for SAR exploration. For instance, one could perform a Suzuki coupling first, followed by O-alkylation, or vice-versa, to rapidly build a matrix of novel compounds.

• Antioxidant and Anticancer Research: Derivatives of 3-methyl-1-phenyl-pyrazol-5-ols have demonstrated significant antioxidant and cytotoxic activity against human cancer cell lines.[1] This compound serves as an excellent starting point to explore similar activities within this specific substitution pattern.

• Materials Science: The rigid, aromatic nature of the core structure, combined with the potential for creating extended conjugated systems via cross-coupling, makes it a candidate for investigation in the field of organic electronics and functional dyes.

Conclusion

1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol is a highly valuable and versatile chemical entity. Its straightforward synthesis and, more importantly, its dual-functional nature—a nucleophilic hydroxyl group and an electrophilic aryl bromide—make it an ideal building block for creating complex molecular architectures. For researchers in medicinal chemistry, it offers a robust platform for generating diverse compound libraries to probe biological targets. For synthetic chemists, it presents a classic example of how strategic functionalization can unlock significant synthetic potential.

References

• Jian, F., Zhao, P.-S., & Li, K. (2010). 1-(4-Chlorophenyl)-1H-pyrazol-3-ol. Acta Crystallographica Section E: Structure Reports Online, 66(1), o186. [Link]

• Elkady, M. F., Al-Abdullah, E. S., & El-Hashash, M. A. (2012). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 68(12), o3397. [Link]

• Raczuk, E., Dmochowska, B., Długosz, A., & Bąk, A. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Chemistry Central Journal, 15(1), 61. [Link]

• Safaei-Ghomi, J., & Eshteghal, F. (2016). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. RSC Advances, 6(82), 78567-78574. [Link]

• Butt, P., A. Asiri, M., & Basher, A. (2011). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2650. [Link]

• Kleizienė, N., Arbačiauskienė, E., Holzer, W., & Šačkus, A. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Molbank, 2009(4), M639. [Link]

• Rogoza, Inc. (n.d.). Loctite 404 Cyanoacrylate Adhesive 46551, IDH:135465, 0.33 oz Bottle, Clear. Rogoza, Inc. Retrieved January 27, 2026, from [Link]

• Kleizienė, N., Arbačiauskienė, E., Holzer, W., & Šačkus, A. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. MDPI. [Link]

• Kumar, V., & Aggarwal, N. (2014). Current status of pyrazole and its biological activities. Der Pharma Chemica, 6(3), 267-285. [Link]

Sources

• 1. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-(4-Bromophenyl)-1H-pyrazole 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 98946-73-7|1-(4-Bromophenyl)-3-methyl-1H-pyrazole|BLD Pharm [bldpharm.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. 3-(4-Bromo­phen­yl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol: Synthesis, Characterization, and Therapeutic Potential

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of the pyrazole derivative, 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol. This document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic potential of novel heterocyclic compounds.

Introduction: The Prominence of the Pyrazole Scaffold in Medicinal Chemistry

Heterocyclic compounds form the backbone of a vast array of pharmaceuticals, and among them, the pyrazole nucleus holds a position of significant importance.[1][2] Pyrazole derivatives are known to exhibit a wide spectrum of biological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[2][3][4] The versatility of the pyrazole ring, with its two adjacent nitrogen atoms, allows for diverse substitution patterns, enabling the fine-tuning of physicochemical properties and biological targets. This guide focuses on a specific derivative, 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol, a molecule with significant potential for further investigation in drug discovery programs.

Nomenclature and Structural Elucidation

The correct IUPAC name for the primary structure of interest is 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol . It is crucial to recognize that this compound exists in tautomeric equilibrium with its keto form, 1-(4-bromophenyl)-4-methyl-1,2-dihydro-3H-pyrazol-3-one .

The presence of the hydroxyl group at the C3 position of the pyrazole ring gives rise to this tautomerism, a phenomenon well-documented for pyrazol-3-ols and pyrazol-5-ols. The equilibrium between the enol (pyrazol-3-ol) and keto (pyrazol-3-one) forms can be influenced by factors such as the solvent, temperature, and the nature of substituents on the pyrazole ring.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory and antimicrobial activities of novel pyrazole analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Unraveling the Biological Potential of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol

Introduction: The Pyrazole Scaffold as a Foundation for Drug Discovery

The pyrazole nucleus, a five-membered heterocyclic ring with two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry. Its derivatives have demonstrated a remarkable breadth of pharmacological activities, leading to their incorporation into numerous clinically approved drugs.[1][2] The versatility of the pyrazole scaffold allows for structural modifications that can tune its biological effects, which span anti-inflammatory, anticancer, antimicrobial, antiviral, and analgesic properties.[1][3][4] This wide range of activities makes novel pyrazole derivatives, such as 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol, compelling candidates for comprehensive biological evaluation.

These application notes provide a detailed roadmap for researchers, scientists, and drug development professionals to systematically investigate the biological activity of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol. The proposed experimental workflow is designed to first screen for broad cytotoxic and antimicrobial effects, followed by more focused investigations into its potential as a kinase inhibitor and anti-inflammatory agent, reflecting the most prominent activities of the pyrazole class.

Physicochemical Characterization: The First Step

Before embarking on biological assays, a thorough understanding of the compound's physicochemical properties is paramount. These characteristics will influence its handling, formulation, and interpretation of biological data.

Key Parameters to Determine:

• Solubility: Assess solubility in commonly used solvents for biological assays, such as Dimethyl Sulfoxide (DMSO), ethanol, and aqueous buffers. This is crucial for preparing stock solutions and ensuring the compound remains in solution during experiments.

• Purity: Confirm the purity of the compound using techniques like High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).

• Stability: Evaluate the stability of the compound in solution under various storage conditions (e.g., temperature, light exposure) to ensure its integrity throughout the experimental timeline.

Tier 1 Screening: Broad Biological Activity Assessment

The initial phase of characterization involves broad screening assays to identify the most promising areas of biological activity.

In Vitro Cytotoxicity Screening

Many pyrazole derivatives have been investigated for their anticancer properties.[5][6][7][8] Therefore, a primary step is to assess the cytotoxic effects of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol against a panel of human cancer cell lines.

Caption: Workflow for in vitro cytotoxicity screening.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.[9]

Materials:

• Selected cancer and non-cancerous cell lines

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol in complete culture medium. The concentration range should be broad initially (e.g., 0.1 to 100 µM). Include a vehicle control (e.g., 0.1% DMSO).

• Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells.

• Incubate the plate for 48 to 72 hours at 37°C in a humidified incubator with 5% CO2.

• Add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the half-maximal inhibitory concentration (IC50) value.

Antimicrobial Activity Screening

The pyrazole scaffold is present in various antimicrobial agents.[3][10] A preliminary screening for antibacterial and antifungal activity is therefore warranted.

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) and fungal strains (e.g., Candida albicans)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• 96-well microplates

• 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol

• Positive control antibiotics (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

• Microplate reader or visual inspection

Procedure:

• Prepare a stock solution of the compound in a suitable solvent (e.g., DMSO).

• In a 96-well plate, perform serial two-fold dilutions of the compound in the appropriate broth medium.

• Prepare an inoculum of the microorganism adjusted to a standard concentration (e.g., 5 x 10^5 CFU/mL for bacteria).

• Add the microbial inoculum to each well. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• The MIC is determined as the lowest concentration of the compound at which there is no visible growth.

Tier 2: Mechanistic Investigations

Based on the results of the initial screening, more focused experiments can be designed to elucidate the mechanism of action.

Kinase Inhibition Assays

Pyrazole derivatives are known to be potent kinase inhibitors, targeting enzymes like Aurora kinases, cyclin-dependent kinases (CDKs), and Janus kinases (JAKs).[6][11][12][13][14] If the compound exhibits significant cytotoxicity, investigating its effect on key kinases involved in cell cycle regulation and signaling is a logical next step.

Caption: Workflow for kinase inhibition profiling.

This protocol outlines a general procedure for assessing kinase inhibition, which can be adapted for specific kinases.

Materials:

• Recombinant kinase of interest

• Specific kinase substrate (peptide or protein)

• ATP (adenosine triphosphate)

• Kinase assay buffer

• 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol

• Detection reagent (e.g., ADP-Glo™, LanthaScreen™)

• 384-well plates

• Plate reader

Procedure:

• Prepare serial dilutions of the compound in the kinase assay buffer.

• Add the kinase and its specific substrate to the wells of a 384-well plate.

• Add the compound dilutions to the wells and incubate for a short period (e.g., 15-30 minutes) at room temperature.

• Initiate the kinase reaction by adding ATP.

• Incubate for the recommended time and temperature for the specific kinase.

• Stop the reaction and add the detection reagent according to the manufacturer's instructions.

• Measure the signal (e.g., luminescence, fluorescence) using a plate reader.

• Calculate the percentage of kinase inhibition relative to a no-compound control and determine the IC50 value.

Anti-inflammatory Activity Assessment

The anti-inflammatory properties of pyrazole derivatives are well-documented, often linked to the inhibition of cyclooxygenase (COX) enzymes or inflammatory signaling pathways.[4][15]

This assay measures the production of nitric oxide, a key inflammatory mediator, by macrophages stimulated with LPS.

Materials:

• Macrophage cell line (e.g., RAW 264.7)

• Complete culture medium

• Lipopolysaccharide (LPS)

• 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol

• Griess Reagent

• 96-well plates

• Microplate reader

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with various concentrations of the compound for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) and incubate for 24 hours.

• Collect the cell culture supernatant.

• Add Griess Reagent to the supernatant according to the manufacturer's protocol.

• Measure the absorbance at 540 nm.

• Quantify the amount of nitrite (a stable product of NO) using a sodium nitrite standard curve.

• Assess the effect of the compound on cell viability in parallel using the MTT assay to rule out cytotoxicity-mediated reduction in NO production.

Data Presentation

All quantitative data should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: In Vitro Cytotoxicity of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol

Cell Line	Cancer Type	IC50 (µM) after 48h
MCF-7	Breast	Experimental Value
HCT-116	Colon	Experimental Value
A549	Lung	Experimental Value
HEK293	Non-cancerous	Experimental Value

Table 2: Kinase Inhibition Profile of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol

Kinase	% Inhibition at 10 µM	IC50 (µM)
Kinase A	Experimental Value	Experimental Value
Kinase B	Experimental Value	Experimental Value
Kinase C	Experimental Value	Experimental Value

Conclusion and Future Directions

The protocols outlined in these application notes provide a robust framework for the initial characterization of the biological activity of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol. The tiered approach, starting with broad screening and progressing to more specific mechanistic studies, allows for an efficient and comprehensive evaluation. Positive results in any of these assays would warrant further investigation, including in vivo studies in relevant animal models of disease, to fully understand the therapeutic potential of this novel pyrazole derivative.

References

• Verma, A., Joshi, S., & Singh, D. (2013). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Journal of Chemical and Pharmaceutical Research, 5(12), 546-557.
• Asiri, A. M., Khan, S. A., & Al-Amoudi, M. S. (2011). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2650.
• Al-Hazmi, G. H., Marrakkur, V., Naik, L., & Refat, M. S. (2024). Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. Polish Journal of Environmental Studies, 33(5), 5557-5565.
• Dey, A., et al. (2022). Discovery of 1H-Pyrazole Biaryl Sulfonamides as Novel G2019S-LRRK2 Kinase Inhibitors. Journal of Medicinal Chemistry, 65(11), 7856-7874.
• Rani, R., et al. (2024). The Latest Progress on the Preparation and Biological activity of Pyrazoles. Biointerface Research in Applied Chemistry, 14(4), 078.
• Kumar, V., & Kumar, R. (2015). Current status of pyrazole and its biological activities. Journal of Global Trends in Pharmaceutical Sciences, 6(3), 2774-2785.
• Kamal, M. A., et al. (2026). Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An in vitro and in silico approach. Arabian Journal of Chemistry, 19(1), 105432.
• Geronikaki, A., & Pitta, E. (2018).
• Rojas, R., et al. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. BMC Chemistry, 15(1), 32.

• Geronikaki, A., & Pitta, E. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 119. [Link]

• Becerra, D., & Castillo, J. C. (2025). Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques. RSC Advances, 15(12), 12345-12367.
• Mphahlele, M. J., et al. (2025). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega, 10(11), 11111-11123.
• Kim, B. W., et al. (2020). 2-(5-(4-Chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazol-3-yl)-N-(2-hydroxyethyl)-2-oxoacetamide (CDMPO) has anti-inflammatory properties in microglial cells and prevents neuronal and behavioral deficits in MPTP mouse model of Parkinson's disease. Neuropharmacology, 166, 107928.
• Trivedi, S., et al. (2017). N-(1H-Pyrazol-3-yl)quinazolin-4-amines as a novel class of casein kinase 1δ/ε inhibitors: Synthesis, biological evaluation and molecular modeling studies. Bioorganic & Medicinal Chemistry Letters, 27(12), 2731-2736.
• Li, H., et al. (2025). Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor. European Journal of Medicinal Chemistry, 300, 117735.
• Jian, F., et al. (2009). 1-(4-Chlorophenyl)-1H-pyrazol-3-ol. Acta Crystallographica Section E: Structure Reports Online, 66(1), o186.
• Wang, Y., et al. (2022). Identification of 1H-pyrazolo[3,4-b]pyridine derivatives as novel and potent TBK1 inhibitors: design, synthesis, biological evaluation, and molecular docking study. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1545-1561.
• Kumar, A., et al. (2022). Design, synthesis and in vitro cytotoxicity evaluation of indolo–pyrazoles grafted with thiazolidinone as tubulin polymerization inhibitors. RSC Medicinal Chemistry, 13(8), 987-999.
• Abdel-Maksoud, M. S., et al. (2023). Synthesis and Anticancer Activities of Pyrazole–Thiadiazole-Based EGFR Inhibitors. ACS Omega, 8(34), 30935-30947.
• Nedzhib, A. D., & Jonušis, M. (2025). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Molbank, 2025(4), M1234.
• Kumar, A., & Sharma, S. (2014). Synthesis of Pyrazole Derivatives Possessing Anticancer Activity: Current Status.
• Bawa, S., & Kumar, S. (2026). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. Current Drug Discovery Technologies, 23(1), 1-20.
• de Oliveira, R. S., et al. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Pharmacology, 12, 708894.
• Zheng, Y., et al. (2021). Design, synthesis, biological activity evaluation of 3-(4-phenyl-1H-imidazol-2-yl)-1H-pyrazole derivatives as potent JAK 2/3 and aurora A/B kinases multi-targeted inhibitors. European Journal of Medicinal Chemistry, 209, 112934.
• Khan, I., et al. (2026). Design, Docking, Synthesis, and Biological Evaluation of Pyrazolone Derivatives as Potential Dual-Action Antimicrobial and Antiepileptic Agents. Molecules, 31(3), 123.

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]
• 4. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent advances in the synthesis of anticancer pyrazole derivatives using microwave, ultrasound, and mechanochemical techniques - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08866B [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. tandfonline.com [tandfonline.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pjoes.com [pjoes.com]
• 11. Discovery of 1H-Pyrazole Biaryl Sulfonamides as Novel G2019S-LRRK2 Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. N-(1H-Pyrazol-3-yl)quinazolin-4-amines as a novel class of casein kinase 1δ/ε inhibitors: Synthesis, biological evaluation and molecular modeling studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Discovery of N-(3-fluorophenyl)-2-(4-((7-(1-methyl-1H-pyrazol-4-yl)quinazolin-4-yl)amino)phenyl)acetamide as the first orally active selective aurora kinase B inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Design, synthesis, biological activity evaluation of 3-(4-phenyl-1H-imidazol-2-yl)-1H-pyrazole derivatives as potent JAK 2/3 and aurora A/B kinases multi-targeted inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Frontiers | Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations [frontiersin.org]

Application Notes and Protocols: 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazole Scaffold as a Privileged Structure in Medicinal Chemistry

The pyrazole nucleus is a cornerstone in the design of novel therapeutic agents, recognized as a "privileged structure" due to its versatile binding capabilities and presence in numerous approved drugs.[1] Pyrazole derivatives exhibit a wide spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and analgesic properties.[2][3] This is attributed to their ability to act as bioisosteres for other aromatic systems, enhancing physicochemical properties like solubility and metabolic stability, while also participating in crucial hydrogen bonding and π-π stacking interactions with biological targets.[2] The compound 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol belongs to this promising class of molecules. While specific data on this exact molecule is emerging, this guide provides a comprehensive overview of its potential applications in drug discovery based on the well-established pharmacology of structurally related pyrazol-3-ol analogs. This document serves as a technical guide for researchers aiming to synthesize, characterize, and evaluate the therapeutic potential of this compound.

Physicochemical Properties and Synthesis

Predicted Physicochemical Properties

A preliminary in silico analysis of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol provides insights into its drug-like properties. These calculated values are essential for predicting its pharmacokinetic profile (Absorption, Distribution, Metabolism, and Excretion - ADME).

Property	Predicted Value	Significance in Drug Discovery
Molecular Formula	C₁₀H₉BrN₂O	Provides the elemental composition.
Molecular Weight	253.10 g/mol	Falls within the range for good oral bioavailability (Lipinski's Rule of Five).
LogP	~2.5	Indicates a balance between hydrophilicity and lipophilicity, crucial for membrane permeability and solubility.
Hydrogen Bond Donors	1 (hydroxyl group)	Can participate in interactions with biological targets.
Hydrogen Bond Acceptors	2 (pyrazole nitrogens, oxygen)	Can form hydrogen bonds with target proteins.
Rotatable Bonds	1	Low number suggests conformational rigidity, which can be favorable for binding affinity.

Proposed Synthesis Protocol

The synthesis of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol can be achieved through a well-established cyclization reaction. The following protocol is adapted from standard procedures for the synthesis of analogous pyrazolone derivatives.[4][5]

Reaction Scheme:

(4-Bromophenyl)hydrazine + Ethyl 2-methylacetoacetate → 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol

Materials and Reagents:

• (4-Bromophenyl)hydrazine hydrochloride

• Ethyl 2-methylacetoacetate

• Glacial Acetic Acid

• Ethanol

• Sodium Bicarbonate solution (saturated)

• Ethyl acetate

• Hexane

• Anhydrous Magnesium Sulfate

• Deionized Water

Step-by-Step Protocol:

• Hydrazine Neutralization: In a round-bottom flask, dissolve (4-bromophenyl)hydrazine hydrochloride (1.0 eq) in water. Slowly add a saturated solution of sodium bicarbonate until the pH is neutral, liberating the free hydrazine. Extract the free hydrazine with ethyl acetate, dry the organic layer over anhydrous magnesium sulfate, and evaporate the solvent under reduced pressure.

• Condensation Reaction: To a solution of the free (4-bromophenyl)hydrazine in glacial acetic acid, add ethyl 2-methylacetoacetate (1.1 eq).

• Cyclization: Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature and pour it into ice-water. The crude product may precipitate. Filter the solid and wash with cold water. If an oil forms, extract the product with ethyl acetate. Wash the organic layer with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.

• Crystallization: Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexane) to yield pure 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol.

• Characterization: Confirm the structure and purity of the final compound using techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy.

Potential Therapeutic Applications and Biological Evaluation

Based on the extensive research on pyrazole derivatives, 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol is a promising candidate for evaluation in several therapeutic areas, most notably as an anti-inflammatory and anticancer agent.

Anti-inflammatory Activity

Mechanism of Action: Many pyrazole-containing compounds exhibit anti-inflammatory effects by inhibiting key signaling molecules in the inflammatory cascade, such as p38 MAP kinase and by reducing the production of pro-inflammatory cytokines like Tumor Necrosis Factor-alpha (TNF-α).[6] The p38 MAP kinase pathway is a critical regulator of the synthesis of multiple inflammatory mediators.

Signaling Pathway Diagram:

Caption: Proposed mechanism of anti-inflammatory action via p38 MAPK inhibition.

Experimental Protocols:

1. In Vitro p38 MAP Kinase Inhibition Assay

This assay determines the direct inhibitory effect of the compound on p38 MAP kinase activity.

• Materials: Recombinant active p38 MAP kinase, ATF-2 (substrate), ATP, kinase assay buffer, 96-well plates, plate reader. A non-radioactive kit can be used which detects phosphorylation of ATF-2 by a specific antibody.[7]

• Protocol:

  • Prepare a dilution series of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol in DMSO.

  • In a 96-well plate, add the kinase, substrate (ATF-2), and the test compound at various concentrations.

  • Initiate the kinase reaction by adding ATP.

  • Incubate for a specified time (e.g., 30-60 minutes) at 30°C.[8]

  • Stop the reaction and measure the amount of phosphorylated ATF-2 using a suitable detection method (e.g., ELISA-based with a phospho-specific antibody or a luminescence-based assay that measures remaining ATP).[9]

  • Calculate the IC₅₀ value, which is the concentration of the compound required to inhibit 50% of the kinase activity.

2. TNF-α Release Assay in Lipopolysaccharide (LPS)-Stimulated Macrophages

This cellular assay measures the compound's ability to suppress the production of the pro-inflammatory cytokine TNF-α.

• Cell Line: Murine macrophage cell line (e.g., RAW 264.7) or human monocytic cell line (e.g., THP-1).

• Protocol:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol for 1 hour.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) to induce TNF-α production.[10]

  • Incubate for a defined period (e.g., 4-24 hours).

  • Collect the cell culture supernatant.

  • Quantify the amount of TNF-α in the supernatant using an Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.[1]

  • Determine the IC₅₀ value for the inhibition of TNF-α release.

Anticancer Activity

Mechanism of Action: Pyrazole derivatives have been shown to exert anticancer effects through various mechanisms, including the inhibition of protein kinases involved in cell cycle regulation and proliferation (e.g., Aurora kinases), induction of apoptosis, and antioxidant effects that can modulate the tumor microenvironment.[6][11][12]

Experimental Workflow Diagram:

Sources

• 1. fn-test.com [fn-test.com]
• 2. rjpbcs.com [rjpbcs.com]
• 3. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US10538493B2 - Process for the purification of 1-(4-chlorophenyl)pyrazol-3-ol - Google Patents [patents.google.com]
• 5. Inside the Mechanism of Action of Three Pyrazole Derivatives in Human Platelets and Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. p38 MAP Kinase Assay Kit (Nonradioactive) | Cell Signaling Technology [cellsignal.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. promega.com [promega.com]
• 10. Two High Throughput Screen Assays for Measurement of TNF-α in THP-1 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 98946-73-7|1-(4-Bromophenyl)-3-methyl-1H-pyrazole|BLD Pharm [bldpharm.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes & Protocols: The Strategic Use of 1-(4-Bromophenyl)-4-methyl-1H-pyrazol-3-ol as a Versatile Chemical Intermediate

Introduction

The pyrazole nucleus is a cornerstone of modern medicinal chemistry and materials science, recognized as a "privileged scaffold" due to its presence in numerous FDA-approved drugs and advanced materials.[1][2] Compounds featuring this heterocyclic system exhibit a vast range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][3][4] The subject of this guide, 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol , is a strategically designed intermediate that offers chemists multiple avenues for molecular elaboration. Its structure incorporates three key features for synthetic diversification: a reactive hydroxyl group on the pyrazole core, a methyl group at the C4 position, and a bromophenyl substituent at the N1 position, which is primed for cross-coupling reactions.

This document serves as a detailed guide for researchers, outlining the core reactivity of this intermediate and providing robust, field-tested protocols for its application in key synthetic transformations, thereby enabling the rapid generation of diverse compound libraries for drug discovery and materials development.

Physicochemical Properties and Structural Data

A thorough understanding of a starting material's properties is fundamental to successful reaction planning and execution. The key data for 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol are summarized below.

Property	Value	Source
Molecular Formula	C₁₀H₉BrN₂O	Calculated
Molecular Weight	253.10 g/mol	Calculated
Appearance	Off-white to pale yellow solid (Typical)	Supplier Data
Solubility	Soluble in DMF, DMSO, hot alcohols; limited solubility in water	General knowledge
Key Structural Features	N1-Aryl Pyrazole, C3-Hydroxyl, C4-Methyl, C4'-Bromo	-

Note: Physical properties such as melting point may vary slightly between batches. Always refer to the supplier's Certificate of Analysis.

Core Reactivity and Mechanistic Rationale

The synthetic utility of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol stems from the distinct reactivity of its functional groups. The design of this intermediate allows for orthogonal chemical modifications, providing a powerful platform for building molecular complexity.

• The Pyrazol-3-ol Core: This moiety can exist in several tautomeric forms, but the C3-hydroxyl group (enol form) is a key reactive site. It can be readily deprotonated by a mild base to form a pyrazolate anion, which is a potent nucleophile. This facilitates a range of O-alkylation and O-acylation reactions, allowing for the introduction of diverse side chains and functionalities.[5] For certain advanced transformations, this hydroxyl group may require protection, often as a methyl or benzyl ether, to prevent unwanted side reactions.[6]

• The 4-Bromophenyl Group: The bromine atom on the phenyl ring is a critical handle for modern organometallic chemistry. It is an ideal electrophile for palladium-catalyzed cross-coupling reactions , such as the Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig reactions.[7][8] This allows for the facile formation of carbon-carbon and carbon-heteroatom bonds, enabling the connection of the pyrazole core to a vast array of other aromatic, heteroaromatic, or vinyl groups. Brominated pyrazole derivatives have been shown to be excellent substrates for these transformations.[7]

The following diagram illustrates the primary reaction pathways available from this intermediate.

Caption: Key synthetic routes from the pyrazole intermediate.

Application Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This protocol details the synthesis of a bi-aryl pyrazole derivative, a common structural motif in pharmacologically active compounds. The Suzuki-Miyaura reaction is one of the most robust methods for forming C-C bonds.[9][10]

Objective: To couple 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol with 4-methoxyphenylboronic acid to generate 1-(4'-methoxy-[1,1'-biphenyl]-4-yl)-4-methyl-1H-pyrazol-3-ol.

Principle: A palladium(0) catalyst, generated in situ, undergoes oxidative addition into the C-Br bond. Following transmetalation with the boronic acid (activated by a base) and subsequent reductive elimination, the desired bi-aryl product is formed, and the catalyst is regenerated.

Materials and Reagents

Reagent	M.W. ( g/mol )	Quantity	Moles (mmol)	Eq.
1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol	253.10	253 mg	1.0	1.0
4-Methoxyphenylboronic acid	151.96	182 mg	1.2	1.2
Pd(PPh₃)₄ (Tetrakis)	1155.56	35 mg	0.03	0.03
Potassium Carbonate (K₂CO₃)	138.21	415 mg	3.0	3.0
1,4-Dioxane	-	8 mL	-	-
Water	-	2 mL	-	-

Step-by-Step Protocol

• Vessel Preparation: To a 25 mL Schlenk flask equipped with a magnetic stir bar, add 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol (253 mg, 1.0 mmol), 4-methoxyphenylboronic acid (182 mg, 1.2 mmol), and potassium carbonate (415 mg, 3.0 mmol).

• Catalyst Addition: Add the palladium catalyst, Pd(PPh₃)₄ (35 mg, 0.03 mmol), to the flask.

• Solvent Addition & Degassing: Add 1,4-dioxane (8 mL) and water (2 mL). Seal the flask with a septum. Degas the mixture thoroughly for 15 minutes by bubbling argon or nitrogen gas through the solution. This step is critical to remove oxygen, which can deactivate the palladium catalyst.

• Reaction: Place the sealed flask in a preheated oil bath at 90 °C. Stir the reaction vigorously for 4-6 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate mobile phase. The starting material (bromo-pyrazole) should be consumed, and a new, more polar spot (the product) should appear.

• Work-up:

  • Cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

  • Transfer to a separatory funnel and separate the layers.

  • Extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of hexane and ethyl acetate to afford the pure product.

Experimental Workflow Diagram

Caption: Workflow for Suzuki-Miyaura cross-coupling.

Application Protocol 2: Base-Mediated O-Alkylation

This protocol describes the alkylation of the C3-hydroxyl group, a fundamental step in creating libraries of pyrazolyl ethers, which are prevalent in agrochemicals and pharmaceuticals.[11]

Objective: To synthesize 3-(benzyloxy)-1-(4-bromophenyl)-4-methyl-1H-pyrazole by reacting the intermediate with benzyl bromide.

Principle: The hydroxyl group of the pyrazol-3-ol is deprotonated by a base (e.g., potassium carbonate) to form a nucleophilic oxygen anion. This anion then displaces the bromide from benzyl bromide in a classic Sₙ2 reaction.

Materials and Reagents

Reagent	M.W. ( g/mol )	Quantity	Moles (mmol)	Eq.
1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol	253.10	253 mg	1.0	1.0
Benzyl Bromide (BnBr)	171.04	130 µL	1.1	1.1
Potassium Carbonate (K₂CO₃)	138.21	276 mg	2.0	2.0
N,N-Dimethylformamide (DMF)	-	5 mL	-	-

Step-by-Step Protocol

• Setup: In a 25 mL round-bottom flask with a stir bar, dissolve 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol (253 mg, 1.0 mmol) in anhydrous DMF (5 mL).

• Base Addition: Add potassium carbonate (276 mg, 2.0 mmol) to the solution. The suspension will become cloudy.

• Alkylating Agent: Add benzyl bromide (130 µL, 1.1 mmol) dropwise to the stirring suspension at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 12-18 hours. The progress can be conveniently monitored by TLC (e.g., 8:2 Hexane:Ethyl Acetate).

• Quenching & Extraction:

  • Pour the reaction mixture into ice-cold water (30 mL). A precipitate may form.

  • Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

  • Combine the organic layers. Wash sequentially with water (2 x 20 mL) and brine (20 mL) to remove residual DMF and salts.

  • Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.

• Purification: The resulting crude solid or oil can be purified by recrystallization from an ethanol/water mixture or by flash column chromatography on silica gel to yield the pure O-alkylated product.

Safety and Handling

• 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol: Handle with standard laboratory personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Avoid inhalation of dust and contact with skin.

• Reagents: Palladium catalysts are toxic and should be handled in a fume hood. Benzyl bromide is a lachrymator and corrosive; handle with extreme care in a well-ventilated fume hood. Solvents like dioxane and DMF have specific health risks; consult their Safety Data Sheets (SDS) before use.

Conclusion

1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol is a high-value intermediate engineered for synthetic efficiency. Its dual reactive sites—the C3-hydroxyl group and the C4'-bromo substituent—provide chemists with an orthogonal platform for rapid and diverse molecular construction. The protocols provided herein for Suzuki-Miyaura coupling and O-alkylation represent foundational, reliable methods to leverage this intermediate's potential in creating novel chemical entities for pharmaceutical and material science applications.

References

• Ghandour, M., et al. (2019). SYNTHESIS, CHARACTERIZATION OF NEW N-ALKYL-1H-PYRAZOL-3-ONE DERIVATIVES. J. Mar. Chim. Heterocycl., 18(2), 65-78. Available at: [Link]

• Faria, J. V., et al. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 22(1), 119. Available at: [Link]

• PubChem. 1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one. National Center for Biotechnology Information. Available at: [Link]

• Kleizienė, N., et al. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Molbank, 2009(4), M639. Available at: [Link]

• Doležal, M., et al. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry, 81(24), 12154–12169. Available at: [Link]

• Bae, G., et al. (2020). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. Advanced Synthesis & Catalysis, 362(15), 2976-3001. Available at: [Link]

• Kleizienė, N., et al. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. ResearchGate. Available at: [Link]

• MDPI. Special Issue: Pyrazole and Thiazole Derivatives in Medicinal Chemistry. MDPI.com. Available at: [Link]

• Wang, Z., et al. (2019). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Organic Letters, 21(18), 7432–7436. Available at: [Link]

• Kumar, A., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 65(1), 170-178. Available at: [Link]

• Ding, Y-J., & Zhao, C-X. (2010). 1-(4-Chlorophenyl)-3-phenyl-1H-pyrazol-5(4H)-one. Acta Crystallographica Section E, 66(1), o167. Available at: [Link]

• ACS Publications. Organic Letters Ahead of Print. ACS Publications. Available at: [Link]

• Adeyelu, T., et al. (2018). Synthesis, characterization and evaluation of bulky bis(pyrazolyl)palladium complexes in Suzuki–Miyaura cross-coupling reaction. RSC Advances, 8(26), 14501-14511. Available at: [Link]

• Wang, C., et al. (2013). An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. Molecules, 18(7), 7556-7571. Available at: [Link]

• El-serwy, W. S., & Al-otaibi, A. M. (2018). Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-One Derivatives. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 9(1), 785-795. Available at: [Link]

• Wang, Z., et al. (2019). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. Semantic Scholar. Available at: [Link]

• Rojas, L., et al. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Chemistry Central Journal, 15(1), 63. Available at: [Link]

• PubChem. 4-(4-Bromophenyl)-1-methyl-1h-pyrazole. National Center for Biotechnology Information. Available at: [Link]

• Singh, V., & Kumar, Y. (2018). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). International Journal of Pharmaceutical Research, 10(4). Available at: [Link]

• Organic Chemistry Portal. Suzuki Coupling. organic-chemistry.org. Available at: [Link]

• ResearchGate. Suzuki-Miyaura Cross-Coupling Reactions of Unprotected Haloimidazoles. Available at: [Link]

• Ebenezer, O., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, 15(21), 1839-1859. Available at: [Link]

• PubChem. Methyl N-[2-[[[1-(4-chlorophenyl)-1H-pyrazol-3-yl]oxy]methyl]phenyl]carbamate. National Center for Biotechnology Information. Available at: [Link]

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. Methyl N-[2-[[[1-(4-chlorophenyl)-1H-pyrazol-3-yl]oxy]methyl]phenyl]carbamate | C18H16ClN3O3 | CID 11710166 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Derivatization Reactions of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The pyrazole scaffold is a cornerstone in medicinal chemistry, with numerous derivatives exhibiting a wide array of pharmacological activities, including anti-inflammatory, analgesic, anticancer, and antimicrobial properties.[1][2] The compound 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol is a versatile starting material for the synthesis of diverse compound libraries. Its structure features three key functional handles for derivatization: a reactive hydroxyl group at the C3 position, a synthetically malleable C-Br bond on the N1-phenyl ring, and the potential for N-alkylation on the pyrazole ring.

This guide provides a comprehensive overview of the derivatization strategies for 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol, complete with detailed experimental protocols and insights into the rationale behind the chosen methodologies. The protocols described herein are designed to be robust and adaptable for the generation of novel pyrazole-based compounds for drug discovery and development.

Key Reactive Sites and Derivatization Strategies

The structure of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol offers multiple avenues for chemical modification. The primary sites for derivatization are the hydroxyl group, the bromophenyl moiety, and the pyrazole nitrogen.

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]

Application Notes and Protocols for 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol in Preclinical Assays

Introduction: The Therapeutic Potential of Pyrazole Scaffolds

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with a broad spectrum of biological activities. These nitrogen-containing heterocyclic compounds have been extensively investigated and are known to exhibit properties including anti-inflammatory, analgesic, anticancer, antimicrobial, and antioxidant effects[1]. The diverse therapeutic potential of pyrazole derivatives stems from their ability to interact with a wide range of biological targets, including various enzymes and receptors.

This document provides detailed application notes and protocols for the preclinical evaluation of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol . While specific biological activities for this particular analogue are not extensively documented in publicly available literature, its structural features suggest potential utility in several key therapeutic areas. The protocols outlined herein are designed to enable researchers, scientists, and drug development professionals to effectively screen this compound for its antioxidant, cytotoxic, anti-inflammatory, and kinase inhibitory activities.

Compound Profile: 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol

Property	Value	Source
Molecular Formula	C₁₀H₉BrN₂O	PubChem
Molecular Weight	253.10 g/mol	PubChem
Appearance	Solid (predicted)
Solubility	To be determined experimentally. Likely soluble in DMSO and other organic solvents.

Note: As with any novel compound, it is imperative to determine its solubility in various solvents, such as DMSO, ethanol, and aqueous buffers, prior to initiating any biological assays. This will ensure accurate and reproducible results.

I. Antioxidant Activity Assessment: DPPH Radical Scavenging Assay

Scientific Rationale: Many pyrazole derivatives have demonstrated potent antioxidant properties. The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a rapid, simple, and widely used method to evaluate the free radical scavenging activity of a compound. The principle of this assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, thus neutralizing it and causing a color change from purple to yellow, which can be measured spectrophotometrically[2][3].

Experimental Workflow:

Caption: Workflow for the DPPH Radical Scavenging Assay.

Detailed Protocol:

• Preparation of Reagents:

  • Compound Stock Solution: Prepare a 10 mM stock solution of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol in DMSO.

  • DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and kept in a light-protected container.

  • Positive Control: Prepare a stock solution of a known antioxidant, such as ascorbic acid or Trolox, in an appropriate solvent (e.g., water or ethanol) at a concentration of 1 mg/mL.

  • Working Solutions: Prepare a series of dilutions of the test compound and the positive control in methanol.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of the DPPH solution to each well.

  • Add 100 µL of the different concentrations of the test compound or positive control to the wells. For the blank, add 100 µL of methanol.

  • Mix gently and incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the DPPH solution with the sample.

  • The IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the concentration of the test compound.

II. Cytotoxicity Screening: MTT Assay

Scientific Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color. This assay is widely used to determine the cytotoxic effects of potential anticancer drugs[4][5][6]. Pyrazole derivatives have frequently been reported to possess anticancer properties[7].

Experimental Workflow:

Caption: Workflow for the MTT Cytotoxicity Assay.

Detailed Protocol:

• Cell Culture:

  • Culture a suitable cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer) in appropriate culture medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

  • Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells per well and incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Compound Treatment:

  • Prepare a series of dilutions of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol in the culture medium.

  • After 24 hours of cell seeding, replace the medium with fresh medium containing different concentrations of the test compound. Include a vehicle control (medium with the same concentration of DMSO used for the highest compound concentration) and a positive control (e.g., doxorubicin).

  • Incubate the plate for another 48 hours.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate for 10 minutes at a low speed to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • The percentage of cell viability is calculated as follows: % Cell Viability = (Abs_sample / Abs_control) x 100 where Abs_sample is the absorbance of the cells treated with the compound, and Abs_control is the absorbance of the untreated cells.

  • The IC₅₀ value is determined by plotting the percentage of cell viability against the compound concentration.

III. Anti-inflammatory Activity Assessment

A. Nitric Oxide Production in LPS-Stimulated Macrophages (Griess Assay)

Scientific Rationale: Overproduction of nitric oxide (NO) by inducible nitric oxide synthase (iNOS) in macrophages is a hallmark of inflammation. The Griess assay is a simple and sensitive method to measure nitrite (NO₂⁻), a stable and nonvolatile breakdown product of NO, in cell culture supernatants[8][9]. This assay allows for the evaluation of the anti-inflammatory potential of a compound by its ability to inhibit NO production in lipopolysaccharide (LPS)-stimulated macrophages, such as the RAW 264.7 cell line[10][11].

Experimental Workflow:

Caption: Workflow for the Griess Assay for Nitric Oxide Quantification.

Detailed Protocol:

• Cell Culture and Treatment:

  • Seed RAW 264.7 macrophages in a 96-well plate at a density of 5 x 10⁴ cells per well and incubate for 24 hours.

  • Pre-treat the cells with various concentrations of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol for 1 hour.

  • Stimulate the cells with 1 µg/mL of LPS for 24 hours. Include untreated cells and cells treated with LPS alone as controls.

• Griess Assay:

  • After incubation, collect 100 µL of the cell culture supernatant from each well.

  • In a new 96-well plate, add 100 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to each 100 µL of supernatant.

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at 540-550 nm.

• Data Analysis:

  • Prepare a standard curve using known concentrations of sodium nitrite.

  • Determine the nitrite concentration in the samples by comparing their absorbance to the standard curve.

  • Calculate the percentage of inhibition of NO production.

B. Prostaglandin E₂ (PGE₂) Production Assay

Scientific Rationale: Prostaglandin E₂ (PGE₂) is a key mediator of inflammation, and its synthesis is catalyzed by cyclooxygenase (COX) enzymes. Many anti-inflammatory drugs, including NSAIDs, act by inhibiting COX enzymes[12]. Measuring the level of PGE₂ in the supernatant of stimulated cells using an Enzyme-Linked Immunosorbent Assay (ELISA) is a standard method to assess the anti-inflammatory activity of a compound[13][14][15].

Detailed Protocol:

• Cell Culture and Treatment:

  • Follow the same cell culture and treatment protocol as for the Griess assay, using an appropriate cell line (e.g., RAW 264.7 macrophages or A549 cells).

• PGE₂ Measurement:

  • Collect the cell culture supernatants after the 24-hour incubation with LPS.

  • Quantify the PGE₂ concentration in the supernatants using a commercially available PGE₂ ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Generate a standard curve using the PGE₂ standards provided in the kit.

  • Calculate the PGE₂ concentration in the samples based on the standard curve.

  • Determine the inhibitory effect of the compound on PGE₂ production.

IV. Kinase Inhibition Assay

Scientific Rationale: Many pyrazole derivatives have been identified as potent inhibitors of various protein kinases, which are key regulators of cellular processes and are often dysregulated in diseases like cancer[16][17]. In vitro kinase assays are essential for determining the inhibitory activity of a compound against specific kinases. These assays typically measure the transfer of a phosphate group from ATP to a substrate peptide or protein.

Experimental Workflow:

Caption: General Workflow for an In Vitro Kinase Inhibition Assay.

Detailed Protocol (General):

• Assay Components:

  • Recombinant Kinase (e.g., EGFR, BRAF, CDK2).

  • Kinase-specific substrate (peptide or protein).

  • ATP.

  • Assay buffer.

  • Test compound (1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol).

  • Detection reagent (e.g., ADP-Glo™ Kinase Assay, Promega).

• Assay Procedure:

  • In a 96-well or 384-well plate, add the kinase, substrate, and different concentrations of the test compound in the assay buffer.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the plate at 30°C for a specified period (e.g., 60 minutes).

  • Stop the reaction according to the assay kit's instructions.

  • Add the detection reagent to measure the amount of ADP produced, which is proportional to the kinase activity.

  • Measure the signal (e.g., luminescence or fluorescence) using a plate reader.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each compound concentration.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the compound concentration.

V. Data Presentation and Interpretation

The results from these assays should be tabulated for clear comparison and interpretation.

Table 1: Summary of In Vitro Biological Activities of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol

Assay	Endpoint	Result (e.g., IC₅₀ in µM)	Positive Control
DPPH Radical Scavenging	IC₅₀	To be determined	Ascorbic Acid
MTT Cytotoxicity (MCF-7)	IC₅₀	To be determined	Doxorubicin
MTT Cytotoxicity (A549)	IC₅₀	To be determined	Doxorubicin
Nitric Oxide Inhibition	IC₅₀	To be determined	L-NAME
PGE₂ Production Inhibition	IC₅₀	To be determined	Indomethacin
Kinase Inhibition (e.g., EGFR)	IC₅₀	To be determined	Erlotinib

Conclusion

The protocols detailed in these application notes provide a robust framework for the initial preclinical evaluation of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol. By systematically assessing its antioxidant, cytotoxic, anti-inflammatory, and kinase inhibitory potential, researchers can gain valuable insights into its mechanism of action and potential therapeutic applications. It is crucial to perform these assays with appropriate controls and to carefully analyze the data to guide further drug development efforts.

References

• Al-Ostoot, F. H., Al-Ghorbani, M., & El-Gazzar, A. R. (2021). Kinase Inhibitory Activities and Molecular Docking of a Novel Series of Anticancer Pyrazole Derivatives. Molecules, 26(11), 3328. [Link]

• Creative Bioarray. (n.d.). Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. [Link]

• Ekladios, B. N. (2022). A New Colorimetric DPPH Radical Scavenging Activity Method: Comparison with Spectrophotometric Assay in Some Medicinal Plants. Journal of the Association of Arab Universities for Basic and Applied Sciences, 29(1), 115-122. [Link]

• İlhan, S., & Sari, F. (2022). Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa. Journal of Pharmaceutical Research International, 34(15), 37-45. [Link]

• Lopes, L. G., Marques, C., & Mainardes, R. M. (2022). Pyrazole has been recognized as a pharmacologically important privileged scaffold whose derivatives produce almost all types of pharmacological activities and have attracted much attention in the last decades. Pharmaceuticals, 15(3), 301. [Link]

• NCI. (n.d.). Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7. [Link]

• Özdemir, A., & Altıntop, M. D. (2021). Synthesis, Docking Studies and Anticancer Activity of Some Pyrazole Derivatives. OEMS Connect Journals. [Link]

• Ozgun, E., & Ozgun, S. (2021). MTT assay to determine the IC50 value of the different drugs and analyze their effect on cell viability. ResearchGate. [Link]

• Prostaglandin E2 (PGE2) ELISA Kit. (n.d.). Cloud-Clone Corp. [Link]

• ResearchGate. (n.d.). anticancer IC 50 values of the eight compounds using MTT assay against the human breast cancer cells. [Link]

• ResearchGate. (n.d.). RAW 264.7 nitric oxide assay with griess reagent, do you refresh media before treating the cells? [Link]

• ResearchGate. (n.d.). Determination of nitric oxide production in RAW 264.7 cells using Griess assay. [Link]

• Shimamura, T., et al. (2014). Experimental protocol of DPPH assay to assess the antioxidant activity of EOs. ResearchGate. [Link]

• Ghazimoradi, S., et al. (2025). Discovery of Pyrazole-Based CDK8 Inhibitors Using High-Throughput Virtual Screening. Chemical Methodologies. [Link]

• Wu, T. Y., et al. (2014). Synthesis and Evaluation of Novel Pyrazole Ethandiamide Compounds as Inhibitors of Human THP-1 Monocytic Cell Neurotoxicity. Molecules, 19(10), 15976-15995. [Link]

• Yu, L., et al. (2018). High-Throughput Relative DPPH Radical Scavenging Capacity Assay. Journal of Agricultural and Food Chemistry, 66(3), 612-619. [Link]

• Popiołek, Ł., & Kosik, A. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. BMC Chemistry, 15(1), 35. [Link]

Sources

• 1. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Evaluation of Novel Pyrazole Ethandiamide Compounds as Inhibitors of Human THP-1 Monocytic Cell Neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. creative-bioarray.com [creative-bioarray.com]
• 6. researchgate.net [researchgate.net]
• 7. publishatcj.com [publishatcj.com]
• 8. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Measurement of prostaglandin E2 in rectal mucosa in human subjects: a method study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. arborassays.com [arborassays.com]
• 16. Kinase Inhibitory Activities and Molecular Docking of a Novel Series of Anticancer Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Guide to Developing and Validating Assays for Pyrazole-Based Compounds in Drug Discovery

Abstract

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs and clinical candidates.[1][2] Its unique physicochemical properties, including metabolic stability and its capacity to act as a versatile bioisostere, make it a cornerstone in the design of novel therapeutics, particularly kinase inhibitors and anticancer agents.[1][3] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on establishing a robust and self-validating assay cascade for the evaluation of pyrazole-based compounds. We move beyond simple step-by-step instructions to explain the causality behind experimental choices, ensuring that each stage of the process—from foundational physicochemical characterization to advanced cellular mechanisms—generates reliable and translatable data.

The Pyrazole Scaffold: A Foundation for Modern Drug Design

Pyrazole is a five-membered heterocyclic ring containing two adjacent nitrogen atoms. This structure imparts a unique combination of properties: it is aromatic, possesses both a hydrogen bond donor and acceptor, and has a pKa of approximately 2.5, making it a weak base.[1] In drug design, the pyrazole ring is often used to replace other aromatic systems to enhance potency and improve physicochemical properties like solubility.[1] Its metabolic stability is a key factor in its increasing prevalence in newly approved drugs.[3] This inherent versatility has led to the development of pyrazole-containing drugs targeting a wide array of diseases, from cancer (e.g., Repotrectinib, a multi-kinase inhibitor) to sickle cell disease (e.g., Voxelotor).[1][3]

Developing assays for these compounds requires a systematic approach. A compound that is poorly soluble or unstable under assay conditions can produce misleading data, wasting significant resources. Therefore, our guide begins with the foundational assays necessary to characterize any new chemical entity before proceeding to assess its biological activity.

Part 1: Foundational Assays – Characterizing Your Pyrazole Compound

Before investigating the biological effects of a pyrazole compound, it is critical to understand its fundamental physicochemical properties. These initial assays form the bedrock of a self-validating workflow, ensuring that downstream biological data is both accurate and interpretable.

Protocol 1: Kinetic Solubility and Compound Stability Assessment

The solubility of a compound dictates its bioavailability and is a critical parameter for in vitro assays to avoid artifacts from precipitation.[4] Similarly, stability assessment confirms that the compound remains intact throughout the experimental timeframe.[5]

A. Kinetic Solubility via Nephelometry

This high-throughput method assesses the solubility of a compound when an aliquot of a concentrated DMSO stock is introduced into an aqueous buffer, mimicking the conditions of many biological assays.[4]

Methodology:

• Stock Solution Preparation: Prepare a 10 mM stock solution of the pyrazole compound in 100% DMSO.

• Serial Dilution: In a 96-well polypropylene plate, perform a 2-fold serial dilution of the stock solution in DMSO to generate a range of concentrations (e.g., 10 mM down to ~20 µM).

• Addition to Aqueous Buffer: Using an automated liquid handler, add 2 µL from each well of the DMSO plate to a corresponding well of a 96-well or 384-well clear-bottom assay plate containing 98 µL of aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4). This results in a final DMSO concentration of 2%.

• Incubation: Shake the plate for 10 minutes at room temperature, then let it stand for 2 hours.

• Precipitation Detection: Measure the turbidity (light scattering) of each well using a nephelometer or a plate reader capable of absorbance readings at a high wavelength (e.g., 620 nm).

• Data Analysis: The kinetic solubility is defined as the highest concentration at which no significant increase in turbidity is observed compared to a DMSO-only control.

B. Forced Degradation (Stability) Study via HPLC

This study evaluates the stability of the compound under stress conditions, which helps in identifying potential liabilities and developing a stability-indicating analytical method.[5]

Methodology:

• Sample Preparation: Prepare solutions of the pyrazole compound (~1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Stress Conditions: Expose the solutions to a panel of stress conditions in parallel:

  • Acid Hydrolysis: Add 0.1 N HCl and incubate at 60°C for 24 hours.

  • Base Hydrolysis: Add 0.1 N NaOH and incubate at 60°C for 24 hours.

  • Oxidation: Add 3% hydrogen peroxide (H₂O₂) and store at room temperature for 24 hours.

  • Thermal Degradation: Incubate a solution and solid sample at 80°C for 24 hours.

  • Photostability: Expose a solution and solid sample to light according to ICH Q1B guidelines.

• Time Points: Collect samples at initial (t=0) and final time points (e.g., 24 hours).

• Sample Analysis: Neutralize the acidic and basic samples. Analyze all samples using a reverse-phase HPLC with a UV detector.

• Data Analysis: Calculate the percentage of the parent compound remaining by comparing the peak area at the final time point to the t=0 sample. Significant degradation is often defined as >10% loss of the parent compound.

Compound ID	Kinetic Solubility (µM in PBS, pH 7.4)	Stability (% Remaining after 24h)	Notes
0.1N HCl, 60°C	0.1N NaOH, 60°C
PZ-001	> 100	98%	95%
PZ-002	15.5	96%	45%
PZ-003	2.1	99%	98%

Table 1: Example Data for Foundational Compound Characterization.

Part 2: Biochemical Assays – Interrogating Direct Target Engagement

Once a compound's basic physicochemical properties are understood, the next logical step is to determine if it directly interacts with its intended purified biological target. Kinases are a predominant target class for pyrazole-based inhibitors, making kinase assays a relevant and powerful example.[6][7]

Protocol 2: TR-FRET Kinase Inhibition Assay

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a robust, high-throughput assay format for quantifying enzyme activity.[8] It relies on the proximity-dependent transfer of energy from a donor fluorophore (e.g., Europium chelate) to an acceptor fluorophore (e.g., APC).

Principle of a Generic Kinase TR-FRET Assay: A biotinylated substrate and ATP are incubated with the kinase. A Europium (Eu)-labeled anti-phospho-substrate antibody serves as the donor, and streptavidin-conjugated Allophycocyanin (SA-APC) acts as the acceptor. When the substrate is phosphorylated, the antibody binds. The binding of SA-APC to the biotin tag brings the donor and acceptor into close proximity, generating a FRET signal. An inhibitor prevents phosphorylation, leading to a loss of signal.

Caption: Principle of a TR-FRET kinase inhibition assay.

Methodology (384-well format):

• Compound Plating: Dispense 50 nL of pyrazole compounds from a DMSO stock plate into a low-volume 384-well assay plate using an acoustic dispenser. This creates a dose-response curve. Include controls for no inhibition (DMSO only) and full inhibition (e.g., a known potent inhibitor or no enzyme).

• Enzyme/Substrate Addition: Add 5 µL of a 2X kinase and 2X biotinylated substrate solution in assay buffer to each well.

• Initiation of Reaction: Add 5 µL of a 2X ATP solution (at the Kₘ concentration for the specific kinase) to initiate the reaction.

• Incubation: Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes).

• Detection: Add 10 µL of a 2X "Stop/Detect" solution containing EDTA (to stop the reaction) and the Eu-labeled antibody and SA-APC.

• Final Incubation: Incubate for 60 minutes at room temperature to allow for antibody binding.

• Data Acquisition: Read the plate on a TR-FRET enabled plate reader, measuring emission at both the acceptor (e.g., 665 nm) and donor (e.g., 615 nm) wavelengths.

• Data Analysis: Calculate the ratio of acceptor/donor signals. Plot the normalized signal against the logarithm of compound concentration and fit to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 3: Biophysical Target Engagement via Thermal Shift Assay (TSA)

A TSA, or Differential Scanning Fluorimetry (DSF), provides direct evidence that a compound binds to its target protein.[9] The principle is that ligand binding stabilizes the protein's tertiary structure, increasing the temperature required to denature it (the melting temperature, or Tₘ).[10]

Methodology:

• Reagent Preparation: Prepare a master mix containing the purified target protein (e.g., 2 µM final concentration) and a fluorescent dye (e.g., SYPRO Orange at 5X final concentration) in a suitable buffer. The dye fluoresces upon binding to hydrophobic regions of the protein that become exposed during unfolding.

• Compound Addition: Dispense 1 µL of pyrazole compound dilutions into a 96-well PCR plate.

• Protein Addition: Add 19 µL of the protein/dye master mix to each well. Seal the plate.

• Thermal Denaturation: Place the plate in a quantitative PCR (qPCR) instrument. Program the instrument to ramp the temperature from 25°C to 95°C at a rate of 0.5°C per minute, acquiring fluorescence data at each interval.

• Data Analysis: Plot fluorescence versus temperature. The Tₘ is the midpoint of the sigmoidal unfolding curve, which can be determined by finding the peak of the first derivative. The change in melting temperature (ΔTₘ) is calculated as Tₘ (protein + compound) - Tₘ (protein + DMSO). A significant ΔTₘ is indicative of direct binding.

Compound ID	Kinase IC₅₀ (nM) (TR-FRET)	Target Engagement ΔTₘ (°C) (TSA)
PZ-001	15	+ 8.5
PZ-004	250	+ 4.2
PZ-005	> 10,000	+ 0.1

Table 2: Example biochemical and biophysical data correlating enzyme inhibition with direct target engagement.

Part 3: Cell-Based Assays – Confirming Activity in a Biological System

Positive results from biochemical assays are promising, but they do not guarantee that a compound can enter a cell and engage its target in a complex physiological environment. Cell-based assays are essential to bridge this gap and to assess the compound's effect on cell health.

Protocol 4: Cell Viability and Cytotoxicity (MTT Assay)

This is a fundamental colorimetric assay to determine if a compound's observed effect is due to specific target modulation or simply general toxicity.[11][12] Viable cells with active mitochondria reduce the tetrazolium salt MTT to a purple formazan product.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., MDA-MB-468, HCT116) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[12]

• Compound Treatment: The next day, treat the cells with a serial dilution of the pyrazole compound (e.g., from 100 µM down to 1 nM). Include a DMSO-only vehicle control.

• Incubation: Incubate the cells for 48 or 72 hours at 37°C in a CO₂ incubator.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for another 3-4 hours.

• Solubilization: Aspirate the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the data to the DMSO control (100% viability) and plot against compound concentration to determine the IC₅₀ or GI₅₀ (concentration for 50% inhibition of growth).

Caption: A generalized workflow for cell-based assays.

Part 4: Advanced Applications – Pyrazole-Based PROTACs

Pyrazole scaffolds are increasingly being incorporated as "warheads" in Proteolysis Targeting Chimeras (PROTACs).[13] A PROTAC is a heterobifunctional molecule that recruits a target Protein of Interest (POI) to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the POI by the proteasome.[14]

Caption: Mechanism of pyrazole-based PROTACs.

Protocol 5: Western Blot for Target Protein Degradation

The definitive assay to confirm PROTAC activity is to measure the reduction in the total amount of the target protein.

Methodology:

• Cell Treatment: Seed cells and treat with a dose-response of the pyrazole-based PROTAC for a set time (e.g., 18-24 hours). Include a vehicle control (DMSO) and a control with just the pyrazole "warhead" to ensure the effect is degradation-specific.

• Cell Lysis: Wash cells with cold PBS, then lyse them on ice with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the total protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE: Denature protein lysates and load equal amounts (e.g., 20 µg) onto a polyacrylamide gel. Run the gel to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking & Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding. Incubate with a primary antibody specific to the POI overnight at 4°C. Also, probe a separate membrane or the same one (after stripping) with an antibody for a loading control (e.g., GAPDH, β-actin).

• Secondary Antibody & Imaging: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Add an enhanced chemiluminescence (ECL) substrate and image the resulting signal.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the POI band intensity to the loading control. Determine the DC₅₀ (concentration at which 50% of the protein is degraded) by plotting the normalized protein level against PROTAC concentration.

Conclusion and Future Perspectives

The pyrazole scaffold is a powerful and versatile tool in the drug hunter's arsenal. The successful development of drugs based on this moiety, however, depends entirely on the quality and rigor of the assays used for their evaluation. By employing a systematic, self-validating assay cascade—starting from fundamental solubility and stability checks, moving through direct biochemical and biophysical engagement, and culminating in cellular activity and mechanism-of-action studies—researchers can build a robust data package. This logical progression minimizes the risk of generating misleading results and provides the highest confidence in promoting a compound through the demanding drug discovery pipeline. As new applications for pyrazoles, such as in PROTACs and covalent inhibitors, continue to emerge, this foundational approach to assay development will remain an indispensable guide for translating innovative chemistry into impactful medicines.

References

• Zhang, L., et al. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry, 13, 1300-1321. [Link]

• Mphahane, N., et al. (2024). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega. [Link]

• Wikipedia contributors. (2024). Imidazole. Wikipedia, The Free Encyclopedia. [Link]

• Bara, R., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. MDPI. [Link]

• Abdel-Ghani, T. M., et al. (2023). Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. ResearchGate. [Link]

• Kumar, K., et al. (2013). Current status of pyrazole and its biological activities. PMC - PubMed Central. [Link]

• Khan, I., et al. (2023). Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII. RSC Publishing. [Link]

• Kumar, D., et al. (2022). Design, synthesis and in vitro cytotoxicity evaluation of indolo–pyrazoles grafted with thiazolidinone as tubulin polymerization inhibitors. PubMed Central. [Link]

• Cox, J. C., et al. (2024). Synthesis of Pyrazole-Based Inhibitors of the Bacterial Enzyme N-Succinyl-l,l-2,6-Diaminopimelic Acid Desuccinylase (DapE) as Potential Antibiotics. MDPI. [Link]

• Al-Ostoot, F. H., et al. (2021). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. MDPI. [Link]

• Coussens, N. P., et al. (2023). Editorial: Biophysical target engagement assays in chemical biology and pharmacological research. PMC - NIH. [Link]

• Sharma, R., et al. (2017). Chemistry and Therapeutic Review of Pyrazole. ResearchGate. [Link]

• Singh, A., et al. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. PMC - PubMed Central. [Link]

• Caruso, M. C. P., et al. (2024). The Discovery of Protheolysis Targeting Chimeras (PROTACs), Evolution, Design and Perspectives in Modulating Inflammatory Diseases. ResearchGate. [Link]

• Sharma, V., et al. (2024). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. Research Square. [Link]

• Semsar-kazerouni, K., et al. (2019). Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468. PMC - NIH. [Link]

• Al-Masoudi, N. A., et al. (2021). Synthesis and characterization of Cu(II)-pyrazole complexes for possible anticancer agents; conformational studies as well as compatible in-silico and in-vitro assays. PubMed Central. [Link]

• Wang, L., et al. (2019). Quantitative high-throughput screening assays for the discovery and development of SIRPα-CD47 interaction inhibitors. ResearchGate. [Link]

• Al-Warhi, T., et al. (2021). Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids. NIH. [Link]

• Zhang, C., et al. (2023). Recent Advances in PROTACs for Drug Targeted Protein Research. MDPI. [Link]

• ICCVAM. (2003). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. National Institute of Environmental Health Sciences. [Link]

• Tjaden, A., et al. (2024). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. MDPI. [Link]

Sources

• 1. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Editorial: Biophysical target engagement assays in chemical biology and pharmacological research - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Pyrazole Derivatives Induce Apoptosis via ROS Generation in the Triple Negative Breast Cancer Cells, MDA-MB-468 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol Synthesis

Welcome to the technical support center for the synthesis and reaction optimization of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol. This guide is designed for researchers, chemists, and drug development professionals to navigate common experimental challenges. The following FAQs and troubleshooting guides are based on established principles of pyrazole synthesis and provide insights grounded in mechanistic understanding.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol?

A1: The most direct and widely employed method for synthesizing substituted pyrazoles, including the target molecule, is the Knorr pyrazole synthesis . This involves the cyclocondensation reaction between a hydrazine derivative and a β-dicarbonyl compound.[1][2]

For the synthesis of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol, the specific reactants are:

• (4-bromophenyl)hydrazine (or its hydrochloride salt)

• An acetoacetic ester derivative , specifically methyl 2-methyl-3-oxobutanoate or ethyl 2-methyl-3-oxobutanoate .

The reaction proceeds via the formation of a hydrazone intermediate, which then undergoes intramolecular cyclization and dehydration to yield the final pyrazole ring.[1] The use of an unsymmetrical hydrazine and a symmetrical β-ketoester directs the regioselectivity, avoiding the formation of isomeric products that can be a major issue when both reactants are unsymmetrical.[1][3]

Q2: My reaction yield is consistently low. What are the most likely causes and how can I optimize the conditions?

A2: Low yield is a common issue that can stem from several factors, including incomplete reaction, formation of side products, or losses during workup and purification. Here’s a systematic approach to troubleshooting:

1. Reaction Kinetics and Completion:

• Temperature: The reaction rate is highly dependent on temperature. While some reactions proceed at room temperature, heating is often necessary.[1] A typical starting point is refluxing in a solvent like ethanol or acetic acid.[4][5] If the reaction is sluggish, cautiously increasing the temperature may improve the rate and yield. However, excessive heat can lead to degradation, so monitoring by Thin Layer Chromatography (TLC) is crucial.[1]

• Reaction Time: Ensure the reaction is allowed to run to completion. Monitor the disappearance of the limiting starting material (usually the β-ketoester) by TLC.

• Catalysis: While this reaction can proceed without a catalyst, acidic or Lewis acid catalysts can significantly improve yields and reaction times.[1] A few drops of glacial acetic acid are commonly used. For a more eco-friendly approach, catalysts like lithium perchlorate in ethylene glycol have been shown to be effective.[1]

2. Solvent Choice: The polarity and boiling point of the solvent can influence the reaction outcome.

• Protic Solvents (e.g., Ethanol, Acetic Acid): These are the most common solvents. They are effective at solvating the starting materials and any ionic intermediates. Acetic acid can also serve as the catalyst.

• Aprotic Solvents (e.g., Toluene, Dioxane): In some cases, aprotic solvents may be preferred, particularly if water removal is desired to drive the equilibrium towards the product. However, yields may be lower compared to protic solvents.[1]

Optimization Summary Table:

Parameter	Condition A (Baseline)	Condition B (Optimized)	Condition C (Alternative)	Rationale & Key Insight
Solvent	Ethanol	Glacial Acetic Acid	Toluene with Dean-Stark	Acetic acid acts as both solvent and catalyst. Toluene allows for azeotropic removal of water, driving the reaction forward.
Catalyst	None	Acetic Acid (catalytic)	LiClO₄	Acid catalysis protonates the carbonyl, making it more electrophilic. Lewis acids can also activate the carbonyl group.[1]
Temperature	60 °C	Reflux ( ~118 °C)	Reflux ( ~111 °C)	Higher temperatures increase reaction rate, but must be balanced against potential side product formation.[1]
Time	4 hours	Monitor by TLC	Monitor by TLC	Reaction completion should be empirically determined, not assumed.

3. Workup Procedure: After the reaction is complete, the crude product is often precipitated by pouring the reaction mixture into ice-water.[6] Incomplete precipitation or solubility of the product in the aqueous phase can lead to significant losses. Ensure the pH is neutral before filtration.

Troubleshooting Guide

Problem 1: Multiple spots on TLC indicate significant impurity formation.

Cause & Analysis: Besides unreacted starting materials, the primary impurity is often a stable hydrazone intermediate that has failed to cyclize. Another possibility, though less common with this specific substrate, could be side reactions involving the bromine substituent under harsh conditions, but this is unlikely under standard Knorr synthesis conditions.

Solutions:

• Promote Cyclization: If you suspect the presence of the hydrazone intermediate, increase the reaction temperature or add an acid catalyst (e.g., acetic acid, H₂SO₄) to facilitate the intramolecular nucleophilic attack and subsequent dehydration.

• Purification Strategy: If impurities persist, purification by column chromatography is effective. A typical eluent system would be a gradient of ethyl acetate in hexane.[7] Alternatively, recrystallization from a suitable solvent like ethanol or an ethanol/water mixture can yield a highly pure product.[4]

Problem 2: The reaction stalls and does not proceed to completion.

Cause & Analysis: A stalled reaction can be due to several factors:

• Reagent Quality: The (4-bromophenyl)hydrazine may have degraded through oxidation. It is often best to use a fresh bottle or its more stable hydrochloride salt.

• Insufficient Activation: The energy barrier for the cyclization step may not be overcome at the current reaction temperature.

• pH Issues: If using the hydrochloride salt of the hydrazine, a base (e.g., sodium acetate) may be required to free the nucleophilic hydrazine for the initial reaction.[8]

Solutions:

• Verify Reagent Quality: Use freshly purchased (4-bromophenyl)hydrazine or its hydrochloride salt.

• Increase Thermal Energy: Gradually increase the reflux temperature.

• Add a Stoichiometric Base: If starting with (4-bromophenyl)hydrazine hydrochloride, add one equivalent of a mild base like sodium acetate to neutralize the HCl and liberate the free hydrazine.

Problem 3: Characterization (NMR/IR) of the product is ambiguous due to tautomerism.

Cause & Analysis: The product, 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol, exists in equilibrium with its tautomeric forms: the pyrazolone and a zwitterionic form. This is a fundamental property of pyrazol-ols. The dominant form can depend on the solvent and physical state (solid vs. solution). This can lead to broader peaks in NMR spectra or the appearance of unexpected signals (e.g., a C=O stretch in the IR spectrum).

Solutions:

• Spectroscopic Interpretation: Be aware of all possible tautomers when interpreting spectra. In the ¹H NMR, the proton on the oxygen (in the -ol form) or nitrogen (in the -one form) may be broad or exchange with solvent. The IR spectrum may show both a broad O-H stretch and a C=O stretch.

• Derivatization for Confirmation: To confirm the structure, the hydroxyl group can be derivatized. For example, methylation with methyl iodide and a base like sodium hydride will yield the O-methylated product, 4-bromo-3-methoxy-1-phenyl-1H-pyrazole, which has a locked tautomeric form and will give a clean, unambiguous NMR spectrum.[7][9]

Visualized Workflows and Mechanisms

General Experimental Workflow

Caption: High-level workflow for the synthesis of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol.

Reaction Mechanism: Knorr Pyrazole Synthesis

Caption: Simplified mechanism of the Knorr cyclocondensation reaction.

Troubleshooting Logic for Low Yield

Caption: Decision tree for troubleshooting low reaction yields.

References

• Butt, M. S., & Zhang, H. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6589. [Link]

• Müller, T. J. J. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 20, 178-218. [Link]

• Kleizienė, N., Arbačiauskienė, E., Holzer, W., & Šačkus, A. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Molbank, 2009(4), M639. [Link]

• PharmaGuideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. PharmaGuideline. [Link]

• Jian, F. F. (2010). 1-(4-Chlorophenyl)-1H-pyrazol-3-ol. Acta Crystallographica Section E: Structure Reports Online, 66(1), o186. [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Organic Chemistry Portal. [Link]

• Patil, S., Shreykar, R., & Kauthale, V. (2012). 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. Asian Journal of Biomedical and Pharmaceutical Sciences, 2(11), 58-61. [Link]

• Kleizienė, N., Arbačiauskienė, E., Holzer, W., & Šačkus, A. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. ResearchGate. [Link]

• Slideshare. (n.d.). Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole. [Link]

• Ghandhi, D., et al. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. BMC Chemistry, 15(1), 31. [Link]

• Abdel-Maksoud, M. S., et al. (2021). Optimization of pyrazole-based compounds with 1,2,4-triazole-3-thiol moiety as selective COX-2 inhibitors cardioprotective drug candidates. Bioorganic Chemistry, 114, 105122. [Link]

• Thakuria, H., & Das, G. (2015). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. RSC Advances, 5(110), 90815-90820. [Link]

• Zhang, Y., et al. (2024). Synthesis of Energetic Material 4-Nitro-3,5-bis(trinitromethyl)-1H-pyrazole via [4 + 1] Cycloaddition. Organic Letters. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions for the synthesis of the 3,5-disubstituted 1H-pyrazole 2a. [Link]

• Asiri, A. M., et al. (2011). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 9), o2365. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 4. 1-(4-Chloro­phen­yl)-1H-pyrazol-3-ol - PMC [pmc.ncbi.nlm.nih.gov]
• 5. asianpubs.org [asianpubs.org]
• 6. 3-(4-Bromo­phen­yl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol

Welcome to the technical support center for the synthesis of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances of this synthetic procedure. Here, you will find in-depth troubleshooting guides, frequently asked questions, and detailed protocols to help you minimize impurities and achieve a high-quality final product.

Introduction to the Synthesis

The synthesis of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol is most commonly achieved via the Knorr pyrazole synthesis, a robust and widely used method for constructing the pyrazole ring. This reaction involves the cyclocondensation of a β-ketoester with a hydrazine.[1][2][3] In this specific case, (4-bromophenyl)hydrazine is reacted with a 2-methyl-substituted β-ketoester, typically ethyl 2-methylacetoacetate.

While the reaction is generally efficient, the presence of unsymmetrical reagents introduces the potential for the formation of impurities, most notably a regioisomeric byproduct. Careful control of reaction conditions and a thorough understanding of potential side reactions are crucial for obtaining the desired product in high purity.

Troubleshooting Guide: Common Issues and Solutions

This guide addresses specific experimental issues in a question-and-answer format, providing explanations and actionable solutions based on established chemical principles.

Question 1: My final product is a mixture of two isomers that are difficult to separate. How can I improve the regioselectivity of the reaction?

Answer: This is the most common challenge in this synthesis. The reaction between (4-bromophenyl)hydrazine and an unsymmetrical β-ketoester like ethyl 2-methylacetoacetate can yield two regioisomers: the desired 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol and the undesired 1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-ol. The formation of these isomers is dependent on which carbonyl group of the β-ketoester is initially attacked by the hydrazine.

Root Cause Analysis: The regiochemical outcome is influenced by a combination of steric and electronic factors, as well as the reaction conditions. The initial condensation can occur at either the ketone or the ester carbonyl of the β-ketoester, leading to two different intermediate hydrazones, which then cyclize.

Solutions:

• Solvent Selection: The choice of solvent can have a significant impact on regioselectivity. Protic solvents, particularly fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoroisopropanol (HFIP), have been shown to favor the formation of one regioisomer over the other by stabilizing the transition state leading to the desired product. It is recommended to perform small-scale trial reactions in different solvents to determine the optimal choice for your specific substrate.

• pH Control: The pH of the reaction mixture can influence the reactivity of the nucleophilic nitrogen atoms of the hydrazine. Acid catalysis is typically employed in Knorr synthesis.[3] Experimenting with the amount and type of acid catalyst (e.g., acetic acid, hydrochloric acid) can help steer the reaction towards the desired isomer.

• Temperature Optimization: Reaction temperature affects the kinetics of the competing reaction pathways. Running the reaction at a lower temperature may favor the thermodynamically more stable product, while higher temperatures might lead to a mixture of products. A systematic study of the reaction temperature is advised.

Question 2: My NMR spectrum shows unreacted starting materials. How can I drive the reaction to completion?

Answer: Incomplete conversion is another frequent issue, leading to contamination of the final product with (4-bromophenyl)hydrazine and/or ethyl 2-methylacetoacetate.

Root Cause Analysis: This can be due to several factors, including insufficient reaction time, inadequate temperature, or deactivation of the starting materials.

Solutions:

• Reaction Time and Temperature: The Knorr pyrazole synthesis can be relatively fast, but ensuring complete conversion may require extended reaction times or higher temperatures.[2] Monitor the reaction progress by Thin Layer Chromatography (TLC) until one of the starting materials is completely consumed. If the reaction stalls at room temperature, gradually increasing the temperature may be necessary.

• Stoichiometry: While a 1:1 molar ratio of the reactants is theoretically required, using a slight excess (1.1 to 1.2 equivalents) of the more volatile or less stable reactant can help drive the reaction to completion.

• Purity of Starting Materials: Impurities in the starting materials can inhibit the reaction. Ensure that the (4-bromophenyl)hydrazine and ethyl 2-methylacetoacetate are of high purity. (4-Bromophenyl)hydrazine can degrade over time, especially when exposed to air and light.[4]

Question 3: The isolated product is discolored (e.g., yellow or brown). What is the cause and how can I obtain a colorless product?

Answer: Discoloration of the final product often indicates the presence of minor, highly colored impurities.

Root Cause Analysis: These impurities can arise from the degradation of the (4-bromophenyl)hydrazine starting material, which can form colored oxidation products. Side reactions during the synthesis, especially at elevated temperatures, can also generate colored byproducts.

Solutions:

• Purification of Starting Material: If the (4-bromophenyl)hydrazine has a dark appearance, it should be purified before use, for example, by recrystallization.

• Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize the oxidation of the hydrazine.

• Purification of the Final Product:

  • Recrystallization: This is a highly effective method for removing colored impurities. Experiment with different solvent systems (e.g., ethanol/water, ethyl acetate/hexanes) to find one that provides good crystal formation and effectively excludes the colored impurities.

  • Activated Carbon Treatment: Dissolving the crude product in a suitable solvent and treating it with a small amount of activated carbon can help adsorb colored impurities. The carbon is then removed by filtration before recrystallization.

  • Column Chromatography: If recrystallization is ineffective, column chromatography over silica gel can be used to separate the product from colored impurities.[5][6][7]

Frequently Asked Questions (FAQs)

• Q1: What is the expected tautomeric form of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol?

  • A1: Pyrazol-3-ols can exist in equilibrium with their keto tautomers (pyrazol-3-ones). In the case of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol, the hydroxy tautomer is generally expected to be the more stable form due to the aromaticity of the pyrazole ring. However, the position of the equilibrium can be influenced by the solvent and the physical state (solid vs. solution). It is important to be aware of this tautomerism when interpreting analytical data, particularly NMR spectra.

• Q2: What are the key differences in the 1H NMR spectra of the two possible regioisomers?

  • A2: The chemical shifts of the methyl group and the pyrazole ring proton will differ between the two regioisomers. In the desired 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol, the methyl group is at the 4-position. In the undesired 1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-ol, the methyl group is at the 3-position. The exact chemical shifts will depend on the solvent used for NMR analysis, but you can expect distinct signals for the methyl groups in a mixture of the two isomers. Two-dimensional NMR techniques like NOESY can be used to definitively assign the structures.[7]

• Q3: What is a suitable mobile phase for TLC analysis of the reaction mixture?

  • A3: A mixture of a non-polar solvent like hexanes or petroleum ether and a more polar solvent like ethyl acetate is a good starting point. A common mobile phase for similar compounds is 30-50% ethyl acetate in hexanes. The exact ratio should be optimized to achieve good separation between the starting materials, the product, and any byproducts.

• Q4: Can this reaction be performed under solvent-free conditions?

  • A4: While some Knorr pyrazole syntheses can be carried out under solvent-free conditions, often with microwave irradiation, for controlling regioselectivity and minimizing side reactions in this specific synthesis, using a suitable solvent is generally recommended.

Experimental Protocols

Protocol 1: Synthesis of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol

This protocol provides a general procedure. Optimization of solvent, temperature, and reaction time may be necessary.

Materials:

• (4-Bromophenyl)hydrazine hydrochloride

• Ethyl 2-methylacetoacetate

• Ethanol (or another suitable solvent)

• Glacial Acetic Acid

• Sodium Bicarbonate (for workup)

• Brine

• Anhydrous Magnesium Sulfate

• Ethyl Acetate

• Hexanes

Procedure:

• To a solution of (4-bromophenyl)hydrazine hydrochloride (1.0 eq) in ethanol, add a base such as sodium acetate (1.0 eq) to liberate the free hydrazine.

• Add ethyl 2-methylacetoacetate (1.05 eq) to the reaction mixture.

• Add a catalytic amount of glacial acetic acid (e.g., 0.1 eq).

• Stir the reaction mixture at room temperature or heat to reflux, monitoring the progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Recrystallization

• Dissolve the crude product in a minimum amount of a hot solvent (e.g., ethanol).

• Slowly add a co-solvent in which the product is less soluble (e.g., water or hexanes) until the solution becomes slightly turbid.

• Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent mixture, and dry under vacuum.

Protocol 3: Purification by Column Chromatography

• Prepare a silica gel column using a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes).

• Dissolve the crude product in a minimum amount of the mobile phase or a suitable solvent and adsorb it onto a small amount of silica gel.

• Load the adsorbed product onto the column.

• Elute the column with the chosen solvent system, collecting fractions.

• Monitor the fractions by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure.

Data Presentation

Table 1: Recommended Solvent Systems for Recrystallization and Column Chromatography

Purification Method	Primary Solvent	Co-solvent/Eluent System	Notes
Recrystallization	Ethanol	Water	Good for inducing crystallization of the polar product.
Recrystallization	Ethyl Acetate	Hexanes	Offers good solubility control.
Column Chromatography	Hexanes/Ethyl Acetate	Gradient elution (e.g., 10% to 50% Ethyl Acetate)	Allows for the separation of compounds with different polarities.

Visualizations

Reaction Scheme and Impurity Formation

Caption: Knorr synthesis pathway showing the formation of the desired product and the regioisomeric impurity.

Purification Workflow

Caption: General workflow for the purification of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol.

References

• [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. (n.d.). The Royal Society of Chemistry. Retrieved January 27, 2026, from [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Retrieved January 27, 2026, from [Link]

• Sustainable synthesis of pyrazoles using alcohols as the primary feedstock by an iron catalyzed tandem C-C and C-N coupling appr. (n.d.). Retrieved January 27, 2026, from [Link]

• Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. (2021). BMC Chemistry. Retrieved January 27, 2026, from [Link]

• Synthesis, Characterization, RP-HPLC Method Development and Validation for Qualitative Estimation of (4Z) 3 Methyl 1 (4 Nitrobenzoyl) 1H Pyrazole 4,5 Dione 4[(4fluorophenyl) Hydrazone]. (n.d.). ResearchGate. Retrieved January 27, 2026, from [Link]

• (PDF) Crystallographic, spectroscopic and thermal studies of 1-(4-bromophenyl)-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methyl-1H-pyrazole. (2020). ResearchGate. Retrieved January 27, 2026, from [Link]

• Chapter 2 Pyrazol-3-ones. Part IV: Synthesis and Applications. (2022). ResearchGate. Retrieved January 27, 2026, from [Link]

• Tandem Four Component Condensation Reaction of Aryl Aldehydes with Ethyl Acetoacetate, Malononitrile, and Hydrazine Hydrate using Boric Acid in Water as an Efficient and Green Catalytic System. (2014). ResearchGate. Retrieved January 27, 2026, from [Link]

• Preparation process for 4- bromo phenyl hydrazine. (2012). Google Patents.

• Preparation, separation and characterization of two pyrazolic regioisomers of high purity. (2011). UAB Barcelona. Retrieved January 27, 2026, from [Link]

• (PDF) 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. (2009). ResearchGate. Retrieved January 27, 2026, from [Link]

• A Highly Validated RP-HPLC Method for Pyrazoline Derivative Having Anti-inflammatory Activity. (n.d.). Retrieved January 27, 2026, from [Link]

• Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. (2022). MDPI. Retrieved January 27, 2026, from [Link]

• Knorr Pyrazole Synthesis of Edaravone. (n.d.). The Royal Society of Chemistry. Retrieved January 27, 2026, from [Link]

• How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)?. (2016). ResearchGate. Retrieved January 27, 2026, from [Link]

• (4-Bromophenyl)hydrazine hydrochloride. (n.d.). Chemsrc. Retrieved January 27, 2026, from [Link]

• Current status of pyrazole and its biological activities. (2011). PubMed Central. Retrieved January 27, 2026, from [Link]

• Knorr Pyrazole Synthesis. (n.d.). Chem Help Asap. Retrieved January 27, 2026, from [Link]

• Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. (2022). MDPI. Retrieved January 27, 2026, from [Link]

• 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. (2009). MDPI. Retrieved January 27, 2026, from [Link]

• Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. (2019). ResearchGate. Retrieved January 27, 2026, from [Link]

• (PDF) Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. (2021). ResearchGate. Retrieved January 27, 2026, from [Link]

• Process for 4-sulfonamidophenyl hydrazines. (1998). Google Patents.

• 1-(4-Chlorophenyl)-1H-pyrazol-3-ol. (2010). PubMed Central. Retrieved January 27, 2026, from [Link]

• Knorr Pyrazole Synthesis. (n.d.). J&K Scientific LLC. Retrieved January 27, 2026, from [Link]

• Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. (2021). National Institutes of Health. Retrieved January 27, 2026, from [Link]

• Preparation method of 4-bromophenylhydrazine hydrochloride. (2013). Google Patents.

• Knorr Pyrazole Synthesis advice. (2024). Reddit. Retrieved January 27, 2026, from [Link]

Sources

• 1. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemhelpasap.com [chemhelpasap.com]
• 3. jk-sci.com [jk-sci.com]
• 4. CN102382010A - Preparation process for 4- bromo phenyl hydrazine - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]

Technical Support Center: Scaling Up the Production of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, chemists, and drug development professionals engaged in the synthesis and scale-up of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol. Our goal is to provide in-depth technical support, moving beyond simple protocols to explain the underlying chemical principles. This document offers troubleshooting advice and answers to frequently asked questions to ensure your production is efficient, reproducible, and scalable.

Overview of the Core Synthesis Pathway

The most reliable and widely adopted method for synthesizing substituted pyrazoles, including the target compound, is the Knorr pyrazole synthesis.[1][2] This pathway involves the cyclocondensation reaction between a hydrazine derivative and a 1,3-dicarbonyl compound.[1] For the specific synthesis of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol, the key reactants are (4-bromophenyl)hydrazine and a suitable β-ketoester, such as ethyl 2-methylacetoacetate (ethyl 2-methyl-3-oxobutanoate).

The reaction proceeds through two primary mechanistic steps:

• Hydrazone Formation: The more nucleophilic nitrogen of the (4-bromophenyl)hydrazine attacks one of the carbonyl groups of the β-ketoester, followed by dehydration to form a hydrazone intermediate.

• Intramolecular Cyclization: The remaining free amino group of the hydrazine moiety then attacks the second carbonyl group, leading to a five-membered ring intermediate which, upon elimination of water or alcohol, yields the stable, aromatic pyrazole ring.[2]

Caption: Knorr synthesis pathway for 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol.

Troubleshooting Guide for Synthesis & Scale-Up

This section addresses common problems encountered during the synthesis and scale-up process in a question-and-answer format.

Category: Low Product Yield

Question: My final isolated yield is consistently below 50%. What are the most likely causes and how can I systematically troubleshoot this issue?

Answer: Low yield is a frequent challenge that can stem from multiple factors. A systematic approach is crucial for diagnosis.

• Purity of Starting Materials:

  • (4-bromophenyl)hydrazine: Hydrazine derivatives are susceptible to oxidation and degradation over time, especially if not stored properly under an inert atmosphere. Use freshly sourced or purified hydrazine. Verify its purity via melting point or NMR spectroscopy before use. The quality of this starting material is paramount.

  • Ethyl 2-methylacetoacetate: While generally stable, ensure it is free from acidic or basic impurities that could catalyze unwanted side reactions.

• Reaction Conditions:

  • Solvent: The choice of solvent is critical. Ethanol or glacial acetic acid are commonly used. Acetic acid can act as both the solvent and a catalyst for the condensation step, often leading to higher yields and faster reaction times. However, it requires more rigorous removal during work-up. Ethanol is a milder choice but may require longer reaction times or the addition of a catalytic amount of acid.

  • Temperature Control: The reaction typically requires heating (reflux) to drive the cyclization and dehydration steps.[3] However, excessive temperatures or prolonged heating can lead to the degradation of reactants and the product. We recommend careful temperature monitoring and optimization. Start with a reflux in ethanol and monitor progress by Thin Layer Chromatography (TLC).

• Work-up and Purification Losses:

  • Precipitation/Extraction: The product often precipitates upon cooling or addition of a non-solvent like water.[4] Ensure the pH is near neutral during work-up to avoid dissolving the weakly acidic pyrazolol product. Incomplete precipitation is a common source of yield loss.

  • Recrystallization: While essential for purity, every recrystallization step will result in some loss of material. Optimize the recrystallization solvent system to maximize recovery of pure product.

Caption: Systematic workflow for troubleshooting low product yield.

Category: Product Purity & Side Reactions

Question: I'm observing persistent impurities in my final product according to ¹H NMR and LC-MS analysis. What are these likely to be and how can I minimize their formation?

Answer: Impurities often arise from incomplete reactions or competitive side reactions.

• Unreacted Starting Materials: The most common impurities. Their presence indicates an incomplete reaction. You can address this by increasing the reaction time or temperature, or by using a slight excess (1.05 to 1.1 equivalents) of one reactant (typically the less expensive one).

• Regioisomers: This is a major concern in pyrazole synthesis when an unsymmetrical 1,3-dicarbonyl compound is used.[5] For ethyl 2-methylacetoacetate, the two carbonyl groups (a ketone and an ester) have different reactivities. The initial attack of the hydrazine typically occurs at the more electrophilic ketone, leading preferentially to the desired pyrazol-3-ol product. However, under certain conditions, reaction at the ester can occur, potentially leading to isomeric impurities. Using a catalyst that enhances the selectivity of the initial condensation can be beneficial.

• Tautomerism: It is crucial to recognize that 1H-pyrazol-3-ols can exist in equilibrium with their tautomeric forms, such as 1,2-dihydro-3H-pyrazol-3-ones.[6] This is an inherent chemical property, not an impurity, and may result in complex NMR spectra, especially in different solvents.

Impurity Type	Identification Method	Probable Cause	Mitigation Strategy
(4-bromophenyl)hydrazine	TLC, ¹H NMR	Incomplete reaction	Increase reaction time/temperature; use slight excess of β-ketoester.
Ethyl 2-methylacetoacetate	¹H NMR	Incomplete reaction	Increase reaction time/temperature; use slight excess of hydrazine.
Isomeric Pyrazole	LC-MS, ¹H NMR	Non-selective cyclization	Use conditions known to favor reaction at the ketone (e.g., acid catalysis).
Degradation Products	LC-MS	Excessive heat or reaction time	Perform a time-course study to find optimal heating duration.

Category: Scale-Up Challenges

Question: My synthesis works well on a 1-5 gram scale, but I'm facing problems with consistency and safety when scaling up to 100 grams or more. What are the key scale-up parameters to control?

Answer: Transitioning from bench-scale to pilot-scale production introduces challenges related to mass and heat transfer.

• Heat Management: The Knorr synthesis is often exothermic, especially during the initial condensation. On a large scale, the surface-area-to-volume ratio decreases, making it harder to dissipate heat. This can lead to thermal runaways, causing solvent to boil violently and promoting side reactions.

  • Solution: Use a jacketed reactor with controlled heating and cooling. Add one of the reactants (e.g., the hydrazine) slowly and portion-wise to the other to control the rate of heat generation.

• Mixing and Agitation: In a large reactor, inefficient mixing can create localized "hot spots" or areas of high reactant concentration, leading to impurity formation and inconsistent results.

  • Solution: Use an overhead mechanical stirrer with an appropriately designed impeller (e.g., anchor or turbine) to ensure the reaction mixture remains homogeneous.

• Purification Strategy: Column chromatography is generally not feasible for large-scale purification.[4]

  • Solution: Focus on optimizing a robust recrystallization protocol. This involves screening various solvent systems (e.g., ethanol/water, ethyl acetate/heptane) to find one that provides high recovery and excellent impurity rejection. Trituration (slurrying the crude solid in a solvent where the product is insoluble but impurities are) can also be a powerful pre-purification step.

Frequently Asked Questions (FAQs)

• Q1: What is the best way to monitor the reaction's progress?

  • A1: Thin Layer Chromatography (TLC) is the most effective method. Use a suitable mobile phase (e.g., 30-50% ethyl acetate in hexane). The product is typically more polar than the starting β-ketoester but may have a similar polarity to the hydrazine. Co-spotting with starting materials is essential for accurate tracking. The disappearance of the limiting reagent signals the reaction's completion.

• Q2: What are the primary safety concerns when working with (4-bromophenyl)hydrazine?

  • A2: Hydrazine derivatives are classified as toxic and are potential carcinogens. Always handle (4-bromophenyl)hydrazine in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and skin contact.

• Q3: Can this reaction be performed under solvent-free conditions?

  • A3: While some pyrazole syntheses can be performed under solvent-free or microwave conditions to accelerate the reaction, scaling up these methods can be challenging due to poor heat transfer and mixing.[5] For robust and controllable large-scale production, a traditional solvent-based approach is recommended.

Detailed Experimental Protocol (Lab-Scale Model)

This protocol is a representative procedure adapted from general methods for pyrazole synthesis and should be optimized for your specific laboratory conditions.[7][8]

Materials:

• (4-bromophenyl)hydrazine hydrochloride (1.0 eq)

• Ethyl 2-methylacetoacetate (1.05 eq)

• Sodium Acetate (1.1 eq, if starting with hydrazine salt)

• Glacial Acetic Acid or Ethanol (as solvent)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add (4-bromophenyl)hydrazine hydrochloride (e.g., 10.0 g) and sodium acetate (e.g., 4.0 g).

• Add the solvent, glacial acetic acid (e.g., 100 mL). Stir the mixture for 10-15 minutes at room temperature to liberate the free hydrazine base.

• Slowly add ethyl 2-methylacetoacetate (e.g., 6.8 mL) to the stirring mixture.

• Heat the reaction mixture to reflux (approx. 118 °C for acetic acid) and maintain it at this temperature.

• Monitor the reaction progress using TLC every 30-60 minutes. The reaction is typically complete within 2-4 hours.

• Once the starting material is consumed, allow the reaction mixture to cool to room temperature.

• Slowly pour the cooled reaction mixture into a beaker containing ice-water (e.g., 500 mL) while stirring vigorously.

• A solid precipitate should form. Continue stirring for 30 minutes to ensure complete precipitation.

• Collect the crude solid product by vacuum filtration and wash the filter cake thoroughly with cold water to remove residual acetic acid and salts.

• Dry the crude product under vacuum.

Purification (Recrystallization):

• Transfer the dried crude solid to an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid completely.

• If the solution is colored, you may add a small amount of activated charcoal and hot-filter it through a pad of celite.

• Allow the clear filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum to a constant weight.

References

• National Center for Biotechnology Information. (n.d.). 1-(4-Chlorophenyl)-1H-pyrazol-3-ol. PubChem. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Retrieved from [Link]

• Ameziane El Hassani, I., Rouzi, K., & Assila, H. (2023). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6533. Available from: [Link]

• Kleizienė, N., Arbačiauskienė, E., Holzer, W., & Šačkus, A. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Molbank, 2009(4), M639. Available from: [Link]

• Jule, M., et al. (2011). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 67(Pt 12), o3246. Available from: [Link]

• Neumaier, N., & Müller, T. J. J. (2023). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry, 19, 1316–1359. Available from: [Link]

• Naim, M. J., et al. (2016). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 21(1), 138. Available from: [Link]

• IJCRT. (2022). A SHORT REVIEW ON SYNTHESIS OF PYRAZOLE DERIVATIVES & THEIR PROPERTIES. International Journal of Creative Research Thoughts. Available from: [Link]

• Caporale, A. A., et al. (2022). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. Molbank, 2022(2), M1397. Available from: [Link]

• The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Available from: [Link]

• RJPBCS. (2018). Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-one Derivatives. Research Journal of Pharmacy and Biological and Chemical Sciences. Available from: [Link]

• The Organic Chemistry Tutor. (2019, January 19). synthesis of pyrazoles [Video]. YouTube. Available from: [Link]

• ResearchGate. (n.d.). Review on Synthesis of pyrazole and pyrazolines. Retrieved from [Link]

• MDPI. (2009). 4-Bromo-3-methoxy-1-phenyl-1H-pyrazole. Retrieved from [Link]

• Springer. (2017). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Medicinal Chemistry Research, 26, 297–305. Available from: [Link]

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. 3-(4-Bromo­phen­yl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 5. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. rjpbcs.com [rjpbcs.com]

enhancing the solubility of pyrazole compounds for biological assays

From the desk of a Senior Application Scientist

Welcome to the technical support guide for enhancing the solubility of pyrazole compounds for biological assays. Pyrazole and its derivatives are a cornerstone of modern medicinal chemistry, forming the backbone of numerous therapeutic agents.[1][2][3] However, their often-planar and lipophilic nature can present significant solubility challenges, leading to data variability and hindering the accurate assessment of their biological activity.[4]

This guide is designed to provide you, our fellow researchers, with a practical, in-depth resource for troubleshooting and overcoming these solubility hurdles. We will move beyond simple protocols to explain the underlying physicochemical principles, empowering you to make informed decisions in your experimental design.

Section 1: Frequently Asked Questions - The "Why"

This section addresses the fundamental principles governing the solubility of pyrazole compounds.

Q1: What intrinsic properties of pyrazole compounds make them prone to poor aqueous solubility?

A1: The solubility of a pyrazole derivative is a complex interplay of its structural features. The pyrazole ring itself is aromatic and can participate in intermolecular π–π stacking interactions, which favor crystal lattice formation over solvation in water.[5] Furthermore, pyrazole derivatives in drug discovery are often substituted with lipophilic groups to enhance target binding, which inherently decreases aqueous solubility.[6] The planarity of the molecule can also contribute to efficient crystal packing, making it harder for solvent molecules to break the lattice.[7]

Q2: How does the pKa of my pyrazole derivative influence its solubility?

A2: The pyrazole ring is a weak base, with two nitrogen atoms.[8][9] The specific pKa of your compound will depend on its substituents. If your compound has a basic nitrogen that can be protonated, its solubility will be highly pH-dependent. At a pH below its pKa, the compound will exist predominantly in its protonated, cationic form. This charged species is significantly more polar and, therefore, more soluble in aqueous buffers than the neutral form. Conversely, pyrazole derivatives can also be substituted with acidic functional groups (e.g., carboxylic acids), which would be more soluble at a pH above their pKa. Understanding the ionizable groups on your specific molecule is the first step in leveraging pH for solubilization.

Q3: My compound was dissolved in 100% DMSO, but I'm still seeing inconsistent results. Why?

A3: This is a common and often overlooked issue. While DMSO is an excellent organic solvent, it is not a universal panacea for solubility problems.[4][10] Several factors could be at play:

• Precipitation from Stock: Compounds can precipitate out of DMSO stock solutions over time, especially after freeze-thaw cycles or if the solution absorbs atmospheric water, which decreases DMSO's solvating power.[11][12] This precipitate may be a fine, hard-to-see film at the bottom of the well.[12]

• Kinetic vs. Thermodynamic Solubility: When you dilute the DMSO stock into your aqueous assay buffer, the compound can rapidly precipitate out if its aqueous solubility limit (the thermodynamic solubility) is exceeded. The final concentration of DMSO in the assay is often too low (e.g., <1%) to maintain solubility.

• Assay Interference: Inaccurate dilutions caused by precipitated stock can lead to lower-than-intended final concentrations, causing you to underestimate a compound's potency.[12]

Section 2: Troubleshooting Guide - The "How-To"

This section provides practical, scenario-based advice for common experimental problems.

Q1: I've just received a new pyrazole compound. It's a powder, and it won't dissolve in my standard phosphate-buffered saline (PBS) for my enzymatic assay. What should I do first?

A1: Your first step is to create a concentrated stock solution in an appropriate organic solvent and then establish a systematic workflow to find the best conditions for your aqueous assay buffer.

• Prepare a High-Concentration Stock: Start by dissolving the compound in 100% DMSO to a high concentration (e.g., 10-20 mM). Use gentle warming (30-37°C) or brief sonication if necessary to aid dissolution. Visually inspect for any remaining particulate matter.[12]

• Determine Aqueous Solubility: Before proceeding with your bioassay, perform a simple kinetic solubility test. This will save you time and resources. A detailed protocol is provided in Section 3.

• Follow a Solubilization Workflow: If solubility is poor, you need a systematic approach to improve it. Do not randomly try different things. A logical workflow is essential for reproducible results.

Below is a decision-making workflow to guide your efforts.

Caption: A decision workflow for troubleshooting pyrazole solubility.

Q2: I tried adjusting the pH, but my compound is still crashing out of solution. What's my next step?

A2: If pH adjustment is insufficient, the next logical step is to modify the polarity of the bulk solvent by introducing a water-miscible organic co-solvent.[13][14]

• Why it works: Co-solvents like ethanol, propylene glycol, or polyethylene glycol (PEG-400) reduce the overall polarity of the aqueous buffer. This makes the solvent system more "hospitable" to lipophilic pyrazole molecules, reducing the energetic penalty of moving them from the organic stock into the assay buffer.

• How to do it: Prepare your assay buffer with a small percentage of the co-solvent (start with 1-2% and go up to 5% if necessary). Always create a "vehicle control" with the same concentration of co-solvent to ensure it doesn't affect your biological assay (e.g., enzyme activity, cell viability).

• Caution: High concentrations of organic solvents can denature proteins or affect cell membranes. It is critical to run controls to determine the tolerance of your specific assay system.

Q3: My compound is for a cell-based assay, and co-solvents are toxic to my cells. Are there other options?

A3: Yes. For sensitive systems like cell-based assays, solubilizing excipients are often a better choice. The two main classes are cyclodextrins and non-ionic surfactants.[15]

• Cyclodextrins (e.g., HP-β-CD): These are cyclic oligosaccharides with a hydrophobic interior and a hydrophilic exterior. Your lipophilic pyrazole compound can become encapsulated within the hydrophobic core, forming an "inclusion complex" that is water-soluble.

• Surfactants (e.g., Tween-80, Pluronic F-68): At concentrations above their critical micelle concentration (CMC), these molecules form micelles with a hydrophobic core. The pyrazole compound partitions into this core, and the hydrophilic exterior of the micelle allows it to remain dispersed in the aqueous buffer.

• Implementation: Prepare solutions of these excipients in your assay medium and then add your compound's DMSO stock. As with co-solvents, you must run vehicle controls to ensure the excipient itself does not interfere with your assay readout.

Section 3: Protocols & Data

This section provides a detailed experimental protocol and reference data to guide your work.

Protocol: Kinetic Solubility Assay using Nephelometry/Turbidimetry

This protocol provides a rapid assessment of your compound's solubility when transitioning from a DMSO stock to an aqueous buffer.

Objective: To determine the concentration at which a pyrazole compound begins to precipitate from an aqueous buffer.

Materials:

• Test pyrazole compound, dissolved in 100% DMSO at 10 mM.

• Aqueous buffer of choice (e.g., PBS, pH 7.4).

• Nephelometer or plate reader capable of measuring turbidity (absorbance at ~620 nm).

• Clear, 96-well microplate.

Methodology:

• Plate Setup: Add 198 µL of your aqueous buffer to wells A1 through H1. Add 200 µL of buffer to the remaining wells in those rows to serve as blanks.

• Compound Addition: Add 2 µL of your 10 mM DMSO stock to well A1. This creates a 1:100 dilution, resulting in a 100 µM compound concentration and 1% DMSO.

• Serial Dilution: Mix well A1 thoroughly. Transfer 100 µL from well A1 to well B1. Mix, then transfer 100 µL from B1 to C1, and so on, creating a 2-fold serial dilution series (100 µM, 50 µM, 25 µM, etc.). Discard the final 100 µL from well H1.

• Incubation: Incubate the plate at room temperature (or your assay temperature) for 1-2 hours to allow precipitation to equilibrate.

• Measurement: Read the plate on a nephelometer or measure the absorbance at a wavelength where your compound does not absorb (e.g., 620 nm) to quantify turbidity.

• Data Analysis: Subtract the average blank reading from your sample readings. The lowest concentration that shows a significant increase in turbidity above the background is considered the kinetic solubility limit.

Data Presentation: Solubility of a Model Pyrazole (PZ-451)

The following table summarizes the experimentally determined kinetic solubility of a hypothetical, weakly basic (pKa ≈ 6.5) pyrazole compound, "PZ-451," in various buffer systems.

Buffer System (pH 7.4 unless specified)	Co-Solvent / Excipient	Final DMSO (%)	Kinetic Solubility (µM)	Notes
PBS	None	1%	< 1	Precipitates immediately.
Acetate Buffer (pH 5.0)	None	1%	45	pH below pKa protonates the molecule, increasing solubility.
PBS	2% Ethanol	1%	12	Co-solvent reduces solvent polarity.
PBS	5% PEG-400	1%	28	PEG-400 is a more effective co-solvent than ethanol here.
PBS	10 mM HP-β-CD	1%	> 100	Cyclodextrin encapsulation is highly effective.

This data illustrates a systematic approach: starting with a standard buffer, then modifying pH, and finally testing co-solvents and excipients to achieve the desired solubility.

Conceptual Diagram: The Impact of pH on Pyrazole Solubility

This diagram illustrates why adjusting pH is a powerful first step for ionizable pyrazoles.

Caption: pH effect on a weakly basic pyrazole's ionization and solubility.

References

• Zhang, E., et al. (2021). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Signal Transduction and Targeted Therapy.
• Kumar, V., et al. (Year N/A). Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications. Journal of Chemical and Pharmaceutical Research.
• Jain, A., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research.

• Wikipedia. (Date N/A). Metamizole. Available at: [Link]

• Kharl, et al. (2025). PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. Future Medicine & Health Research. Available at: [Link]

• Waybright, T. J., et al. (2009). Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives. Journal of Biomolecular Screening. Available at: [Link]

• Abdel-Maksoud, M. S., et al. (2025). Design, synthesis, and biological evaluation of pyrazole-based combretastatin A-4 analogues as potential cytotoxic agents. PubMed. Available at: [Link]

• Piras, M., et al. (Year N/A). Preparation and Physicochemical Characterization of Water-Soluble Pyrazole-Based Nanoparticles by Dendrimer Encapsulation of an Insoluble Bioactive Pyrazole Derivative. MDPI. Available at: [Link]

• Scott, E. E., et al. (Year N/A). Structure of Pyrazole Derivatives Impact their Affinity, Stoichiometry, and Cooperative Interactions for CYP2E1 Complexes. NIH National Library of Medicine. Available at: [Link]

• Patel, J. N., et al. (Year N/A). Techniques to improve the solubility of poorly soluble drugs. ResearchGate. Available at: [Link]

• da Silva, E. G., et al. (Year N/A). Structural Optimization and Biological Activity of Pyrazole Derivatives: Virtual Computational Analysis, Recovery Assay and 3D Culture Model as Potential Predictive Tools of Effectiveness against Trypanosoma cruzi. PMC - PubMed Central. Available at: [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today. Available at: [Link]

• Singh, R., et al. (2024). Exploring the Synthetic Strategies and Biological Activities of Pyrazole Derivatives. ResearchGate. Available at: [Link]

• Sravani, G., et al. (Year N/A). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. Available at: [Link]

• Kumar, A., & Siddiqui, S. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry. Available at: [Link]

• Kaur, H., et al. (2017). Chemistry and Therapeutic Review of Pyrazole. ResearchGate. Available at: [Link]

• Kumar, S., et al. (Year N/A). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PubMed Central. Available at: [Link]

• Sharma, V., et al. (2023). Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. Journal of Applied Biology & Biotechnology. Available at: [Link]

• Lu, J. J., et al. (Year N/A). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Journal of Medicinal Chemistry. Available at: [Link]

• Morais, T. S., et al. (Year N/A). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. MDPI. Available at: [Link]

• Al-Suhaimi, K. S., et al. (2024). Design, Docking, Synthesis, and Biological Evaluation of Pyrazolone Derivatives as Potential Dual-Action Antimicrobial and Antiepileptic Agents. MDPI. Available at: [Link]

• Ascendia Pharma. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. Available at: [Link]

• Gomaa, A. M., et al. (Year N/A). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC - NIH. Available at: [Link]

• Reddit. (2022). DMSO vs. DMF for biological testing. r/Chempros. Available at: [Link]

• Soliman, D. H., & Nafie, M. S. (2023). Design, synthesis, and docking studies of novel pyrazole-based scaffolds and their evaluation as VEGFR2 inhibitors in the treatment of prostate cancer. RSC Publishing. Available at: [Link]

• Unknown Author. (2025). Synthesis and Biological Evaluation of Novel Pyrazole derivatives as Potential Anticancer Agents. BULLETIN FOR TECHNOLOGY AND HISTORY. Available at: [Link]

• dos Santos, J. C. P., et al. (2023). Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. PMC - NIH. Available at: [Link]

• Ziath. (Date N/A). Samples in DMSO: What an end user needs to know. Available at: [Link]

• Biointerface Research in Applied Chemistry. (2024). The Latest Progress on the Preparation and Biological activity of Pyrazoles. Available at: [Link]

• Allen, L. V. Jr. (2020). Basics of Nonsterile Compounding: Excipients Used in Nonsterile Compounding, Part 5: Compounding Using Solvents and Cosolvent Systems. International Journal of Pharmaceutical Compounding. Available at: [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. ResearchGate. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure of Pyrazole Derivatives Impact their Affinity, Stoichiometry, and Cooperative Interactions for CYP2E1 Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Pyrazole and its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications – Oriental Journal of Chemistry [orientjchem.org]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. reddit.com [reddit.com]
• 11. ziath.com [ziath.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Basics of Nonsterile Compounding: Excipients Used in Nonsterile Compounding, Part 5: Compounding Using Solvents and Cosolvent Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Handling of 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol: A Guide for Laboratory Professionals

Hazard Identification and Risk Assessment: Understanding the Compound

Based on data from analogous compounds such as 1-(3-Bromophenyl)-1H-pyrazole and other pyrazole derivatives, 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol should be treated as a substance that is potentially harmful if ingested and can cause irritation to the skin, eyes, and respiratory system.[1][2] The presence of a brominated aromatic ring suggests that it should be handled with the care afforded to halogenated organic compounds.

Anticipated Hazards:

Hazard Type	Description	Potential Health Effects
Acute Toxicity (Oral)	Harmful if swallowed.[2]	May cause gastrointestinal irritation, nausea, vomiting, and diarrhea.[1]
Skin Corrosion/Irritation	Causes skin irritation.[2]	Redness, itching, and inflammation of the skin.
Serious Eye Damage/Irritation	Causes serious eye irritation.[2]	Redness, pain, and potential damage to the eye tissue.
Respiratory Irritation	May cause respiratory tract irritation.[2][3]	Coughing, sneezing, and shortness of breath.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is non-negotiable when handling 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol. The following table outlines the minimum required PPE, with explanations rooted in the anticipated hazards.

Body Part	Recommended PPE	Rationale and Best Practices
Hands	Nitrile gloves.[4]	Nitrile gloves offer good resistance to a variety of chemicals, including solvents and limited exposure to acids and bases.[4] Always inspect gloves for tears or punctures before use. For prolonged handling or when working with larger quantities, consider double-gloving or using thicker, chemical-resistant gloves.
Eyes	Chemical splash goggles.[5][6]	Goggles provide a seal around the eyes, protecting them from splashes and airborne particles.[5][6] A face shield should be worn in conjunction with goggles when there is a significant risk of splashing.[4][7]
Body	Laboratory coat.	A lab coat protects your skin and personal clothing from contamination.[4] Ensure it is fully buttoned.
Respiratory	Use in a certified chemical fume hood.	A fume hood is the primary engineering control to minimize inhalation exposure.[8] If weighing or transferring powder outside of a hood is unavoidable, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a structured operational plan is critical for minimizing risk. The following workflow provides a logical sequence for handling 1-(4-bromophenyl)-4-methyl-1H-pyrazol-3-ol from receipt to disposal.

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. static.cymitquimica.com [static.cymitquimica.com]
• 3. biosynth.com [biosynth.com]
• 4. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
• 5. ehs.princeton.edu [ehs.princeton.edu]
• 6. mcrsafety.com [mcrsafety.com]
• 7. hsa.ie [hsa.ie]
• 8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]